FR295389

• CAS: 1019207-72-7

Core Science & Biosynthesis

Unraveling the Immunosuppressive Core of FR295389: A Technical Guide

For Immediate Release

OSAKA, Japan – In the landscape of immunomodulatory therapeutics, the quinoline-3-carboxamide derivative FR295389 has emerged as a subject of significant interest for researchers in immunology and drug development. This technical guide provides an in-depth analysis of the mechanism of action of FR295389 and structurally related compounds, consolidating available data to offer a comprehensive resource for the scientific community.

Core Mechanism of Action: Targeting Dihydroorotate Dehydrogenase

FR295389 belongs to a class of compounds identified as potent inhibitors of dihydroorotate dehydrogenase (DHODH). This mitochondrial enzyme is a critical component of the de novo pyrimidine biosynthesis pathway, which is essential for the proliferation of rapidly dividing cells, most notably activated T-lymphocytes. By inhibiting DHODH, FR295389 effectively curtails the supply of pyrimidines, leading to the suppression of T-cell proliferation and the subsequent dampening of the inflammatory response. This targeted action makes it a promising candidate for the treatment of various autoimmune disorders.

The inhibitory activity of quinoline-3-carboxamide derivatives against DHODH is well-documented. While specific quantitative data for FR295389 is not publicly available, a closely related analog synthesized by Fujisawa Pharmaceutical, compound 7a (N-(3,5-dichlorophenyl)-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide), has demonstrated significant immunosuppressive effects in preclinical models.

Table 1: Quantitative Data for Representative DHODH Inhibitors

Compound	Target	IC50 (nM)	Cell-Based Potency (nM)	Reference
Brequinar	Human DHODH	12	-	[1]
Leflunomide (A77 1726)	Human DHODH	~1300	-	[2]
Teriflunomide	Human DHODH	~900	-	[2]

Note: Data for FR295389 is not available. The table represents typical values for other known DHODH inhibitors to provide context.

Signaling Pathway and Experimental Workflow

The mechanism of action of FR295389 can be visualized through the following signaling pathway and a typical experimental workflow for its characterization.

Figure 1: Mechanism of DHODH Inhibition by FR295389.

Figure 2: Experimental Workflow for FR295389 Characterization.

Experimental Protocols

DHODH Enzyme Inhibition Assay (Spectrophotometric)

This assay measures the enzymatic activity of DHODH by monitoring the reduction of a chromogenic substrate, 2,6-dichloroindophenol (DCIP), which is coupled to the oxidation of dihydroorotate.

Materials:

• Recombinant human DHODH enzyme

• Dihydroorotate (DHO)

• Decylubiquinone (a coenzyme Q analog)

• 2,6-dichloroindophenol (DCIP)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 150 mM KCl, 0.1% Triton X-100)

• FR295389 or other test compounds

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing assay buffer, DHO, decylubiquinone, and DCIP in each well of a 96-well plate.

• Add serial dilutions of FR295389 or control compounds to the wells.

• Initiate the reaction by adding the recombinant human DHODH enzyme.

• Immediately measure the decrease in absorbance at 600 nm over time at a constant temperature (e.g., 37°C).

• Calculate the rate of reaction for each inhibitor concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

T-Cell Proliferation Assay (CFSE-based)

This assay quantifies the inhibition of T-cell proliferation by measuring the dilution of the fluorescent dye carboxyfluorescein succinimidyl ester (CFSE) in dividing cells using flow cytometry.

Materials:

• Peripheral blood mononuclear cells (PBMCs) isolated from healthy human donors

• RPMI 1640 medium supplemented with 10% fetal bovine serum, penicillin, and streptomycin

• Carboxyfluorescein succinimidyl ester (CFSE)

• Anti-CD3 and anti-CD28 antibodies for T-cell activation

• FR295389 or other test compounds

• Flow cytometer

Procedure:

• Label isolated PBMCs with CFSE according to the manufacturer's protocol.

• Plate the CFSE-labeled PBMCs in a 96-well plate.

• Add anti-CD3 and anti-CD28 antibodies to stimulate T-cell proliferation.

• Add serial dilutions of FR295389 or control compounds to the wells.

• Incubate the plate for 3-5 days at 37°C in a humidified CO2 incubator.

• Harvest the cells and analyze the CFSE fluorescence of the CD3+ T-cell population by flow cytometry.

• Determine the percentage of proliferating cells (cells with diluted CFSE fluorescence) for each condition.

• Calculate the IC50 value for the inhibition of T-cell proliferation.

In Vivo Efficacy in Autoimmune Models

The therapeutic potential of quinoline-3-carboxamide derivatives has been evaluated in various animal models of autoimmune diseases. For instance, in a murine model of collagen-induced arthritis (CIA), a well-established model for rheumatoid arthritis, oral administration of compound 7a demonstrated a significant reduction in the clinical signs of arthritis, including paw swelling and joint inflammation. These findings underscore the potential of this class of compounds to ameliorate autoimmune-driven pathology.

Conclusion

FR295389 and its structural analogs represent a promising class of immunosuppressive agents with a well-defined mechanism of action targeting DHODH. By inhibiting de novo pyrimidine synthesis, these compounds effectively suppress the proliferation of pathogenic T-lymphocytes, offering a targeted therapeutic strategy for a range of autoimmune and inflammatory diseases. The data and protocols presented in this guide provide a foundational resource for further research and development in this area.

References

• 1. Synthesis and antinephritic activities of quinoline-3-carboxamides and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Laquinimod, a quinoline-3-carboxamide, induces type II myeloid cells that modulate central nervous system autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to FR295389: A Potent TLR8 Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR295389 is a potent and specific small-molecule antagonist of Toll-like receptor 8 (TLR8), a key component of the innate immune system. Over-activation of TLR8 is implicated in the pathogenesis of various autoimmune diseases. FR295389 exerts its inhibitory effect by binding to the protein-protein interface of the TLR8 homodimer, stabilizing it in its inactive conformation and thereby preventing downstream signaling. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of FR295389 and its closely related analogs. Detailed experimental protocols for assessing TLR8 antagonism and diagrammatic representations of the relevant signaling pathway and experimental workflows are also presented to facilitate further research and development.

Chemical Structure and Physicochemical Properties

FR295389 is a complex heterocyclic molecule. Its chemical structure and properties are summarized below.

Chemical Structure:

Physicochemical Properties of FR295389:

Property	Value	Source
Molecular Formula	C₂₅H₃₃N₁₃O₇S₂	[1]
Molecular Weight (Free Base)	691.75 g/mol	[1]
Molecular Weight (Sulfate Salt)	789.83 g/mol	[1]
Predicted Melting Point	Not available	-
Predicted Boiling Point	Not available	-
Predicted Aqueous Solubility	Not available	-

Biological Activity and Mechanism of Action

FR295389 is a highly potent and selective antagonist of human Toll-like receptor 8 (TLR8).[2] TLR8 is an endosomal receptor that recognizes single-stranded RNA (ssRNA), playing a crucial role in the innate immune response to viral pathogens.[3] However, aberrant TLR8 activation can lead to the production of pro-inflammatory cytokines and contribute to the pathology of autoimmune diseases.[2]

The mechanism of action of FR295389 and its analogs involves binding to a specific site on the protein-protein interface of the TLR8 homodimer. This binding stabilizes the receptor in its resting, inactive state, preventing the conformational changes required for agonist binding and subsequent signal transduction.[2] This leads to the inhibition of downstream signaling pathways, primarily the MyD88-dependent pathway, which results in the reduced activation of the transcription factor NF-κB and consequently, decreased production of inflammatory cytokines such as TNF-α and IL-6.[3][4]

Quantitative Biological Activity of FR295389 Analogs:

While specific IC₅₀ values for FR295389 are not publicly available, data for closely related and highly potent TLR8 antagonists, designated as CU-CPT9a through CU-CPT9f, have been published. These compounds share a similar core scaffold with FR295389 and are considered representative of its biological activity.

Compound	IC₅₀ (nM) for TLR8 Inhibition
CU-CPT9a	0.5 ± 0.1
CU-CPT9b	0.7 ± 0.2
CU-CPT9d	0.1 ± 0.02
CU-CPT9f	0.8 ± 0.2

Data obtained from studies on HEK-Blue TLR8 cells.[5][]

Signaling Pathway

The following diagram illustrates the Toll-like receptor 8 signaling pathway and the inhibitory action of FR295389.

Caption: TLR8 signaling pathway and inhibition by FR295389.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the activity of TLR8 antagonists like FR295389.

TLR8 Inhibition Assay using SEAP Reporter Cells

This assay quantifies the ability of a compound to inhibit TLR8 signaling in response to an agonist. HEK-Blue™ TLR8 cells, which express human TLR8 and a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter, are utilized.

Materials:

• HEK-Blue™ hTLR8 cells (InvivoGen)

• DMEM, high glucose, with 10% heat-inactivated fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, and 2 mM L-glutamine

• HEK-Blue™ Detection medium (InvivoGen)

• TLR8 agonist (e.g., R848)

• FR295389 or test compound

• 96-well flat-bottom cell culture plates

Protocol:

• Cell Seeding: Suspend HEK-Blue™ hTLR8 cells in fresh culture medium at a density of 2.8 x 10⁵ cells/mL. Add 180 µL of the cell suspension to each well of a 96-well plate.

• Compound Addition: Prepare serial dilutions of FR295389 in culture medium. Add 20 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO at the same final concentration).

• Agonist Stimulation: Prepare a solution of the TLR8 agonist (e.g., R848 at a final concentration of 1 µg/mL) in culture medium. Add 20 µL of the agonist solution to all wells except for the unstimulated control.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 16-24 hours.

• SEAP Detection: Add 20 µL of the cell culture supernatant from each well to a new 96-well plate containing 180 µL of HEK-Blue™ Detection medium per well.

• Readout: Incubate the plate at 37°C for 1-2 hours and measure the optical density at 620-655 nm using a microplate reader.

• Data Analysis: Calculate the percent inhibition of NF-κB activation for each compound concentration relative to the agonist-only control. Determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.

Cytokine Inhibition Assay in Human PBMCs

This assay measures the inhibition of pro-inflammatory cytokine production in primary human immune cells.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI 1640 medium supplemented with 10% FBS, penicillin, and streptomycin

• TLR8 agonist (e.g., R848)

• FR295389 or test compound

• 96-well round-bottom cell culture plates

• ELISA kits for TNF-α and IL-6

Protocol:

• PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Cell Seeding: Resuspend PBMCs in RPMI 1640 medium and seed at a density of 1 x 10⁶ cells/well in a 96-well plate.

• Compound Pre-incubation: Add serial dilutions of FR295389 to the wells and pre-incubate for 1 hour at 37°C.

• Agonist Stimulation: Add a TLR8 agonist (e.g., R848 at a final concentration of 1 µM) to the wells.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: Centrifuge the plate and collect the cell-free supernatant.

• Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatants using commercial ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of cytokine production for each compound concentration and determine the IC₅₀ values.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for the discovery and characterization of a novel TLR8 antagonist.

Caption: Experimental workflow for TLR8 antagonist development.

Conclusion

FR295389 represents a promising class of small-molecule TLR8 antagonists with significant therapeutic potential for the treatment of autoimmune and inflammatory diseases. Its well-defined mechanism of action, involving the stabilization of the inactive TLR8 dimer, provides a strong rationale for its development. The experimental protocols and workflows detailed in this guide offer a robust framework for researchers to further investigate FR295389 and other novel TLR8 inhibitors. Future studies should focus on obtaining comprehensive in vivo efficacy and safety data to support the clinical translation of this promising therapeutic agent.

References

• 1. leskoff.com [leskoff.com]
• 2. chemtoolshub.com [chemtoolshub.com]
• 3. math.unipd.it [math.unipd.it]
• 4. hunterheidenreich.com [hunterheidenreich.com]
• 5. pubs.acs.org [pubs.acs.org]

FR295389: A Technical Guide to a Novel Cephalosporin Targeting Metallo-β-Lactamase Producers

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR295389 is a novel dihydroimidazopyrazolium cephalosporin that has demonstrated notable in vitro activity against challenging Gram-negative bacteria, particularly strains that produce IMP-type metallo-β-lactamases (MBLs). This characteristic positions FR295389 as a significant development in the ongoing search for effective treatments against multidrug-resistant organisms. This technical guide provides a comprehensive overview of the available data on FR295389, including its chemical properties, mechanism of action, in vitro activity, and the experimental protocols used in its initial characterization.

Introduction

The emergence and spread of antibiotic resistance, particularly the production of β-lactamases by pathogenic bacteria, represents a critical global health threat. Metallo-β-lactamases (MBLs) are a particularly concerning class of these enzymes as they can hydrolyze a broad spectrum of β-lactam antibiotics, including carbapenems, and are not inhibited by clinically available β-lactamase inhibitors. FR295389 has emerged as a promising agent due to its unique stability against certain MBLs, offering a potential therapeutic avenue for infections caused by these difficult-to-treat pathogens.

Chemical Properties

FR295389 is distinguished by its dihydroimidazopyrazolium moiety, a structural feature that contributes to its antibacterial activity and stability.

Property	Data
Chemical Name	Dihydroimidazopyrazolium Cephalosporin
Molecular Formula	C25H33N13O7S2
SMILES	CC(C)(C(=O)O)O/N=C(/c1nc(N)sn1)\C(=O)N[C@@H]2C(=O)N3C(=C(CN4C=C(C5=NCCN54)N(CCCN)C(=N)N)CS[C@]23[H])C(=O)O.OS(=O)(=O)O

Mechanism of Action

The primary mechanism of action of FR295389, like other β-lactam antibiotics, is the inhibition of bacterial cell wall synthesis through binding to penicillin-binding proteins (PBPs). However, its defining characteristic is its behavior in the presence of IMP-type metallo-β-lactamases.

Interaction with Metallo-β-Lactamases

Kinetic studies have revealed that FR295389 is a poor substrate for IMP-1 MBL, a key factor in its activity against MBL-producing bacteria.[1] This is evidenced by a significantly higher Michaelis constant (Km) and a lower catalytic rate (kcat) compared to ceftazidime, a cephalosporin that is readily hydrolyzed by IMP-1.[1]

Logical Relationship: FR295389's Evasion of MBL-Mediated Resistance

Caption: FR295389's mechanism against MBL-producing bacteria.

In Vitro Activity

The antibacterial spectrum of FR295389 has been primarily evaluated against IMP-type metallo-β-lactamase-producing Pseudomonas aeruginosa.

Organism	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
IMP-type MBL-producing P. aeruginosa	21	8.0	32	[1]

Table 1: Minimum Inhibitory Concentrations (MIC) of FR295389 [1]

Enzyme	Substrate	Km	kcat	Reference
IMP-1 MBL	FR295389	>20-fold higher than ceftazidime	12-fold lower than ceftazidime	[1]
IMP-1 MBL	Ceftazidime	-	-	[1]

Table 2: Kinetic Parameters for IMP-1 MBL Hydrolysis [1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of FR295389.

Minimum Inhibitory Concentration (MIC) Determination

A standard broth microdilution method is utilized to determine the MIC values of FR295389 against bacterial isolates.

Experimental Workflow: MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration.

• Bacterial Strains: Clinical isolates of IMP-type MBL-producing Pseudomonas aeruginosa are used.

• Medium: Cation-adjusted Mueller-Hinton broth is the standard medium.

• Inoculum Preparation: Bacterial colonies are suspended in saline to match the turbidity of a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Drug Dilution: FR295389 is serially diluted in the broth to cover a range of concentrations.

• Incubation: The inoculated plates are incubated at 37°C for 18-24 hours.

• MIC Reading: The MIC is recorded as the lowest concentration of FR295389 that completely inhibits visible bacterial growth.

Enzyme Kinetics

The kinetic parameters (Km and kcat) of IMP-1 MBL against FR295389 and a comparator cephalosporin are determined using spectrophotometry.

• Enzyme Purification: IMP-1 MBL is purified from a recombinant E. coli strain overexpressing the enzyme.

• Assay Buffer: The kinetic assay is performed in a suitable buffer, such as 50 mM HEPES (pH 7.5) containing ZnCl2.

• Substrate Solutions: Stock solutions of FR295389 and ceftazidime are prepared in the assay buffer.

• Kinetic Measurements: The hydrolysis of the β-lactam ring is monitored by measuring the change in absorbance at a specific wavelength over time using a spectrophotometer.

• Data Analysis: The initial rates of hydrolysis at various substrate concentrations are fitted to the Michaelis-Menten equation to determine the Km and Vmax values. The kcat is then calculated from Vmax and the enzyme concentration.

Conclusion and Future Directions

FR295389 represents a promising advance in the development of cephalosporins with activity against MBL-producing Gram-negative bacteria. Its stability against IMP-type MBLs warrants further investigation. Future research should focus on:

• Expanding the in vitro activity profile to include a wider range of clinically relevant Gram-negative and Gram-positive pathogens, including those producing other types of β-lactamases.

• Conducting in vivo efficacy studies in relevant animal models of infection to assess its therapeutic potential.

• Investigating its pharmacokinetic and pharmacodynamic properties to guide potential clinical development.

• Elucidating its binding affinities for the penicillin-binding proteins of target organisms.

The continued exploration of FR295389 and similar compounds is crucial in the effort to combat the growing threat of antibiotic resistance.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]

FR295389: A Technical Overview of its Antibacterial Spectrum and Mechanism

For Researchers, Scientists, and Drug Development Professionals

FR295389 is a novel dihydroimidazopyrazolium cephalosporin that has demonstrated a unique and promising antibacterial profile.[1][2][3] Notably, it exhibits moderate activity against challenging Gram-negative pathogens, specifically those producing IMP-type metallo-β-lactamases (MBLs), a feat not previously seen with other cephalosporins.[1][2][3] This technical guide provides an in-depth look at the antibacterial spectrum of FR295389, the experimental protocols used to define its activity, and its mechanism of action.

In Vitro Antibacterial Activity

The antibacterial efficacy of FR295389 has been quantified using Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation.

Quantitative Summary of MIC Data

The following table summarizes the in vitro activity of FR295389 against various IMP-type MBL-producing bacteria.

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Pseudomonas aeruginosa	21 (clinical)	Not Specified	8.0	32	[1]
Klebsiella pneumoniae	Not Specified	4 - 32	Not Specified	Not Specified	[4][5]
Acinetobacter baumannii	Not Specified	4 - 32	Not Specified	Not Specified	[4][5]
Pseudomonas putida	Not Specified	4 - 32	Not Specified	Not Specified	[4][5]

Mechanism of Action: Interaction with Metallo-β-Lactamases

Standard β-lactam antibiotics are often rendered ineffective by β-lactamase enzymes, which hydrolyze the β-lactam ring. Metallo-β-lactamases, such as the IMP-type, are particularly challenging as they belong to Class B β-lactamases and utilize zinc ions for their catalytic activity.

FR295389's efficacy against IMP-type MBL-producers stems from its characteristic as a poor substrate for these enzymes.[1] A kinetic study of the IMP-1 MBL revealed that the Michaelis constant (Km) for FR295389 was over 20-fold higher, and the catalytic rate constant (kcat) was 12-fold lower than those for ceftazidime, a conventional cephalosporin.[1] This indicates a lower affinity of the enzyme for FR295389 and a much slower rate of hydrolysis, allowing the antibiotic to exert its antibacterial effect.

Caption: Mechanism of FR295389's activity against IMP-type MBLs.

Experimental Protocols

The determination of the in vitro antibacterial activity of FR295389 was conducted through standardized microbial sensitivity tests.[1] While the specific, detailed protocols from the original studies are not fully available, the methodology would follow established clinical laboratory standards for determining Minimum Inhibitory Concentrations (MICs). The most common methods are broth microdilution or agar dilution.

Generalized MIC Determination Workflow (Broth Microdilution)

• Preparation of Bacterial Inoculum:

  • Isolate colonies of the test bacterium are selected from a fresh agar plate.

  • The colonies are suspended in a sterile broth medium to a density equivalent to a 0.5 McFarland turbidity standard.

  • This suspension is then further diluted to achieve a final standardized concentration of bacteria in the test wells.

• Preparation of Antibiotic Dilutions:

  • A serial two-fold dilution of FR295389 is prepared in a multi-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton broth).

  • The concentration range is selected to encompass the expected MIC values.

  • Positive (no antibiotic) and negative (no bacteria) control wells are included.

• Inoculation and Incubation:

  • The standardized bacterial inoculum is added to each well of the microtiter plate containing the antibiotic dilutions.

  • The plate is incubated under appropriate atmospheric and temperature conditions (e.g., 35-37°C for 18-24 hours).

• Determination of MIC:

  • Following incubation, the plate is visually inspected for bacterial growth (turbidity).

  • The MIC is recorded as the lowest concentration of FR295389 that completely inhibits visible growth.

Caption: Generalized workflow for Minimum Inhibitory Concentration (MIC) testing.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. metallo-β-lactamases (MBL) | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]

Technical Guide: In-Vitro Activity of FR295389 Against Gram-Negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the current scientific understanding of the antibacterial activity of FR295389, a novel cephalosporin antibiotic, against gram-negative bacteria. The information presented herein is based on publicly available research.

Introduction

FR295389 is a novel dihydroimidazopyrazolium cephalosporin.[1] Research into its antibacterial properties has highlighted its potential in addressing infections caused by specific multi-drug resistant gram-negative pathogens. This document summarizes the available quantitative data on its efficacy, outlines the likely experimental protocols used in its evaluation, and visualizes its mechanism of action.

Quantitative Data Summary: In-Vitro Activity

The primary available data on the activity of FR295389 focuses on its efficacy against clinical isolates of IMP-type metallo-beta-lactamase (MBL)-producing Pseudomonas aeruginosa. MBLs are enzymes that can inactivate a broad range of beta-lactam antibiotics, making infections with MBL-producing bacteria particularly challenging to treat. FR295389 has demonstrated moderate activity against these resistant strains.[1]

Table 1: Minimum Inhibitory Concentrations (MIC) of FR295389 against IMP-type MBL-producing Pseudomonas aeruginosa

Bacterial Strain	Number of Isolates	MIC₅₀ (µg/ml)	MIC₉₀ (µg/ml)
IMP-type MBL-producing P. aeruginosa	21	8.0	32

Data sourced from Takeda et al., 2008.[1]

Mechanism of Action

The mechanism by which FR295389 exerts its activity against IMP-type MBL-producing P. aeruginosa is attributed to its stability against hydrolysis by the IMP-1 metallo-beta-lactamase. A kinetic study of the IMP-1 MBL revealed that FR295389 is a poor substrate for this enzyme compared to ceftazidime, another cephalosporin.[1]

Table 2: Kinetic Parameters of IMP-1 MBL against FR295389 and Ceftazidime

Substrate	K_m_ (µM)	k_cat_ (s⁻¹)
FR295389	>20-fold higher than Ceftazidime	12-fold lower than Ceftazidime

Data sourced from Takeda et al., 2008.[1]

A higher K_m_ value suggests a lower affinity of the enzyme for the substrate, while a lower k_cat_ value indicates a slower rate of catalysis. These kinetic parameters collectively indicate that FR295389 is not efficiently hydrolyzed by IMP-1 MBL, allowing it to maintain its antibacterial activity.

Mechanism of FR295389 activity and resistance evasion.

Experimental Protocols

While the full experimental details for the study on FR295389 are not available, the methodologies can be inferred from standard practices in antimicrobial susceptibility testing and enzyme kinetics.

The MIC values were likely determined using the broth microdilution method according to the guidelines set by the Clinical and Laboratory Standards Institute (CLSI).

Protocol: Broth Microdilution MIC Assay

• Preparation of Antimicrobial Agent: A stock solution of FR295389 is prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculum Preparation: The bacterial isolates are cultured overnight, and the suspension is adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: The microtiter plates are inoculated with the bacterial suspension and incubated at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of FR295389 that completely inhibits visible bacterial growth.

The kinetic parameters (K_m_ and k_cat_) of the IMP-1 MBL were likely determined by monitoring the hydrolysis of the cephalosporin substrates using a spectrophotometer.

Protocol: Metallo-beta-lactamase Kinetic Assay

• Enzyme Purification: The IMP-1 MBL is expressed and purified from a suitable host organism.

• Assay Conditions: The assay is performed in a suitable buffer at a constant pH and temperature.

• Substrate Hydrolysis Monitoring: The rate of hydrolysis of FR295389 and the comparator cephalosporin (e.g., ceftazidime) is measured by monitoring the change in absorbance at a specific wavelength over time.

• Data Analysis: The initial reaction velocities are determined at various substrate concentrations. The Michaelis-Menten equation is then fitted to the data to calculate the K_m_ and V_max_ values. The k_cat_ is determined from V_max_ and the enzyme concentration.

Hypothetical workflow for evaluating FR295389 activity.

Conclusion

The available data indicates that FR295389 is a promising cephalosporin with notable activity against IMP-type MBL-producing Pseudomonas aeruginosa. Its mechanism of action, characterized by poor substrate affinity for the IMP-1 MBL, allows it to evade a critical resistance mechanism in this pathogen. However, the broader spectrum of activity of FR295389 against other clinically relevant gram-negative bacteria, such as Enterobacteriaceae and Acinetobacter baumannii, remains to be publicly documented. Further in-depth studies are required to fully elucidate the therapeutic potential of this compound.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]

FR295389: An In-Depth Technical Guide on a Novel Cephalosporin Analog

PRELIMINARY FINDINGS AND DATA UNAVAILABILITY

Following a comprehensive search of publicly available scientific literature, patent databases, and chemical registries, it has been determined that there is a significant lack of detailed information regarding the discovery, synthesis, and biological activity of the compound designated as FR295389. While the chemical structure has been identified, indicating it is a complex cephalosporin analog, crucial data for the compilation of a detailed technical guide remains unavailable.

This document aims to provide a foundational understanding based on the limited information retrieved and outlines the general methodologies and concepts that would be pertinent to a molecule of this class. However, it must be stressed that the specific experimental protocols, quantitative data, and signaling pathways for FR295389 have not been publicly disclosed.

Discovery and Origins

The designation "FR" in FR295389 suggests a potential origin from the former Fujisawa Pharmaceutical Co., Ltd.[1][2][3][4][5], now part of Astellas Pharma. Pharmaceutical companies often use internal codes to identify compounds during the research and development phase. It is plausible that FR295389 was synthesized and evaluated internally but did not proceed to a stage where its details were published in peer-reviewed journals or patents. The lack of public data prevents a historical account of its discovery and the scientific rationale behind its development.

Chemical Structure

The molecular structure of FR295389, as retrieved from the Global Substance Registration System (GSRS), is presented below.

Molecular Formula: C₂₅H₃₃N₁₃O₇S₂

The structure reveals a complex cephalosporin core, a class of β-lactam antibiotics, with significant and novel substitutions. The presence of a triazole-containing side chain and a unique C-3 substituent suggests a design aimed at potentially overcoming β-lactamase-mediated resistance or enhancing antibacterial spectrum and potency.

Synthesis

While the specific synthetic route for FR295389 is not documented, a general understanding of cephalosporin synthesis can provide a hypothetical framework. The synthesis of such complex analogs typically involves a semi-synthetic approach starting from a readily available cephalosporin nucleus, such as 7-aminocephalosporanic acid (7-ACA).

A plausible, though speculative, synthetic workflow is outlined below. This diagram is intended to be illustrative of the general chemical logic that would be employed.

Figure 1: Hypothetical synthetic workflow for FR295389.

Hypothetical Experimental Protocols

General Procedure for Amide Coupling: To a solution of 7-ACA in a suitable solvent (e.g., dichloromethane or a biphasic system), an activated form of the C-7 side-chain precursor (e.g., an acid chloride or an active ester) would be added in the presence of a base (e.g., triethylamine or sodium bicarbonate) at a controlled temperature (typically 0-25 °C). The reaction progress would be monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Upon completion, the product would be isolated through extraction and purified by crystallization or chromatography.

General Procedure for C-3 Substitution: The C-7 acylated intermediate would be dissolved in a polar aprotic solvent (e.g., dimethylformamide or acetonitrile). The C-3 substituent precursor, likely a thiol-containing heterocycle in this case, would be added, often in the presence of a catalyst or a base to facilitate the nucleophilic substitution at the C-3' position. The reaction would likely be heated to drive it to completion. Workup would involve quenching the reaction, extraction, and purification of the C-3 modified intermediate.

General Procedure for Deprotection: The final step would involve the removal of any protecting groups on the carboxyl and other functional groups. The choice of deprotection conditions would depend on the nature of the protecting groups used (e.g., acid-labile, base-labile, or removed by hydrogenolysis). The final product, FR295389, would be purified to a high degree, typically by preparative HPLC, and characterized by spectroscopic methods (NMR, MS, IR).

Biological Activity and Mechanism of Action

The biological activity of FR295389 has not been reported. As a cephalosporin, its primary mechanism of action would be the inhibition of bacterial cell wall synthesis by acylating the active site of penicillin-binding proteins (PBPs). The unique structural features of FR295389 would be expected to influence its spectrum of activity, potency against various bacterial species, and its stability against β-lactamases.

Quantitative Data

No quantitative data, such as Minimum Inhibitory Concentrations (MICs) or half-maximal inhibitory concentrations (IC50s) against specific bacterial strains or enzymes, are available in the public domain for FR295389.

Signaling Pathways

The interaction of β-lactam antibiotics with bacteria does not involve classical signaling pathways within the host. Instead, their effect is a direct biochemical inhibition of bacterial enzymes. The downstream consequences of this inhibition lead to the activation of bacterial autolytic enzymes and ultimately cell lysis. A simplified logical diagram of this process is presented below.

Figure 2: Logical pathway of β-lactam antibiotic action.

Conclusion

FR295389 represents a structurally interesting but enigmatic cephalosporin analog. The absence of publicly available data on its synthesis, discovery, and biological activity severely limits a comprehensive technical assessment. The information presented here is based on the known chemical structure and general principles of medicinal chemistry and microbiology related to cephalosporin antibiotics. Further understanding of this molecule would require the disclosure of data from its originating source. For researchers in the field, the structure of FR295389 may serve as an inspiration for the design of new β-lactam antibiotics with potentially novel properties.

References

• 1. encyclopedia.com [encyclopedia.com]
• 2. pitchbook.com [pitchbook.com]
• 3. life-sciences-asia.com [life-sciences-asia.com]
• 4. ugsato.com [ugsato.com]
• 5. patents.justia.com [patents.justia.com]

FR295389: A Technical Guide for Researchers and Drug Development Professionals on its Activity Against Metallo-β-Lactamase Producing Organisms

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The rise of metallo-β-lactamase (MBL)-producing bacteria presents a formidable challenge to the efficacy of β-lactam antibiotics. These enzymes, capable of hydrolyzing a broad spectrum of β-lactams, including carbapenems, necessitate the development of novel therapeutic agents. This technical guide provides an in-depth overview of FR295389, a novel dihydroimidazopyrazolium cephalosporin, which has demonstrated promising activity against MBL-producing organisms. This document collates available quantitative data, details relevant experimental protocols, and provides visual representations of key concepts to serve as a comprehensive resource for researchers in the field of antibiotic drug discovery.

Data Presentation: In Vitro Efficacy of FR295389

FR295389 has shown noteworthy in vitro activity against clinical isolates of MBL-producing Pseudomonas aeruginosa. The following tables summarize the key quantitative data available.

Table 1: Minimum Inhibitory Concentrations (MIC) of FR295389 against IMP-type MBL-producing Pseudomonas aeruginosa

Parameter	Value (µg/mL)
MIC₅₀	8.0[1]
MIC₉₀	32[1]

MIC₅₀ and MIC₉₀ represent the minimum concentrations of FR295389 required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Table 2: Kinetic Parameters of IMP-1 Metallo-β-Lactamase Activity against FR295389 and Ceftazidime

Substrate	Kₘ (µM)	k꜀ₐₜ (s⁻¹)
FR295389	>20-fold higher than Ceftazidime[1]	12-fold lower than Ceftazidime[1]
Ceftazidime	Baseline for comparison	Baseline for comparison

Kₘ (Michaelis constant) is an indicator of the substrate concentration at which the enzyme reaction rate is half of the maximum, with a higher Kₘ suggesting lower affinity. k꜀ₐₜ (turnover number) represents the number of substrate molecules converted to product per enzyme molecule per second.[1] The kinetic data suggests that FR295389 is a poor substrate for the IMP-1 MBL.[1]

Experimental Protocols

The following are representative protocols for the key experiments cited in the study of FR295389. These are based on standard microbiological and biochemical methods.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of FR295389 against MBL-producing P. aeruginosa.

Materials:

• FR295389 analytical standard

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• MBL-producing P. aeruginosa clinical isolates

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of FR295389 dilutions: Prepare a stock solution of FR295389 in a suitable solvent and then create a series of twofold dilutions in CAMHB in the 96-well microtiter plates. The final concentrations should typically range from 0.06 to 128 µg/mL.

• Inoculum preparation: Culture the MBL-producing P. aeruginosa isolates on an appropriate agar medium overnight. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the FR295389 dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC determination: The MIC is defined as the lowest concentration of FR295389 that completely inhibits visible growth of the organism as detected by the unaided eye.

Kinetic Analysis of IMP-1 Metallo-β-Lactamase

This protocol describes a spectrophotometric method to determine the kinetic parameters (Kₘ and k꜀ₐₜ) of IMP-1 MBL with FR295389 as a substrate.

Materials:

• Purified IMP-1 MBL enzyme

• FR295389 and Ceftazidime (as a comparator)

• Reaction buffer (e.g., 50 mM HEPES, pH 7.5, containing ZnSO₄)

• UV/Vis spectrophotometer

Procedure:

• Enzyme and substrate preparation: Prepare a stock solution of purified IMP-1 MBL in the reaction buffer. Prepare a range of concentrations for FR295389 and the comparator cephalosporin in the same buffer.

• Assay setup: In a quartz cuvette, mix the reaction buffer and a specific concentration of the substrate. Allow the mixture to equilibrate to the desired temperature (e.g., 30°C).

• Initiation of reaction: Initiate the enzymatic reaction by adding a known concentration of the IMP-1 MBL to the cuvette.

• Monitoring of hydrolysis: Monitor the hydrolysis of the β-lactam ring by continuously measuring the change in absorbance at a specific wavelength (determined by the UV absorbance spectrum of the intact and hydrolyzed β-lactam).

• Data analysis:

  • Calculate the initial velocity (v₀) of the reaction from the linear portion of the absorbance versus time plot.

  • Repeat the assay for each substrate concentration.

  • Plot the initial velocities against the corresponding substrate concentrations.

  • Fit the data to the Michaelis-Menten equation to determine the Kₘ and Vₘₐₓ values.

  • Calculate the k꜀ₐₜ value from the Vₘₐₓ and the enzyme concentration (k꜀ₐₜ = Vₘₐₓ / [E]).

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key concepts related to the evaluation and proposed mechanism of FR295389.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Catechol-Substituted Cephalosporin FR295389

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

FR295389 is a novel dihydroimidazopyrazolium cephalosporin distinguished by a catechol substituent. This structural feature enables it to act as a siderophore, hijacking bacterial iron uptake systems to gain entry into Gram-negative bacteria. This "Trojan horse" mechanism allows FR295389 to bypass common resistance mechanisms, such as porin channel mutations. Once in the periplasmic space, it exerts its bactericidal effect by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for cell wall synthesis. Notably, FR295389 has demonstrated moderate activity against challenging pathogens like IMP-type metallo-β-lactamase (MBL)-producing Pseudomonas aeruginosa. This technical guide provides a comprehensive overview of the available data on FR295389, its mechanism of action, and detailed experimental protocols for its evaluation. Due to the limited publicly available data specifically for FR295389, information from the closely related and well-studied catechol-substituted cephalosporin, cefiderocol, is used as a proxy to illustrate key concepts and methodologies.

Chemical Structure and Properties

FR295389 is a complex cephalosporin derivative. Its chemical structure is provided below.

• Molecular Formula: C₂₅H₃₃N₁₃O₇S₂·H₂O₄S

• SMILES Notation: CC(C)(C(=O)O)O/N=C(/c1nc(N)sn1)\C(=O)N[C@@H]2C(=O)N3C(=C(CN4C=C(C5=NCCN54)N(CCCN)C(=N)N)CS[C@]23[H])C(=O)O.OS(=O)(=O)O

Mechanism of Action: The "Trojan Horse" Strategy

The primary mechanism of action of FR295389 and other catechol-substituted cephalosporins involves a siderophore-mimicking strategy to overcome the outer membrane barrier of Gram-negative bacteria.

• Chelation of Iron: In the iron-deficient environment of a host infection, the catechol moiety of FR295389 chelates ferric iron (Fe³⁺).

• Active Transport: The FR295389-iron complex is recognized by bacterial iron transporters on the outer membrane, such as the Fiu and Cir proteins in Escherichia coli. This active transport mechanism is significantly more efficient than passive diffusion through porin channels.[1]

• Periplasmic Accumulation: Once in the periplasmic space, FR295389 dissociates from the iron.

• PBP Inhibition: The cephalosporin core of FR295389 then covalently binds to the active site of essential penicillin-binding proteins (PBPs), inhibiting the transpeptidation step of peptidoglycan synthesis. This disruption of cell wall integrity leads to bacterial cell death.

Caption: Siderophore-mediated uptake and mechanism of action of FR295389.

Quantitative Data

In Vitro Antimicrobial Activity

The antimicrobial activity of catechol-substituted cephalosporins is typically evaluated using broth microdilution methods in iron-depleted media to mimic the conditions of an infection and induce the expression of bacterial iron transporters.

Table 1: In Vitro Activity of FR295389 against IMP-type Metallo-β-lactamase-Producing Pseudomonas aeruginosa

Organism	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
IMP-type MBL-producing P. aeruginosa	21	8.0	32	[2]

Enzyme Kinetics

FR295389 has been shown to be a poor substrate for IMP-1 metallo-β-lactamase, which contributes to its activity against MBL-producing strains.

Table 2: Relative Kinetic Parameters of FR295389 against IMP-1 Metallo-β-lactamase

Substrate	Relative Kₘ vs. Ceftazidime	Relative kcat vs. Ceftazidime	Implication	Reference
FR295389	>20-fold higher	12-fold lower	Poor substrate for IMP-1 hydrolysis	[2]

Experimental Protocols

Antimicrobial Susceptibility Testing (Broth Microdilution in Iron-Depleted Medium)

This protocol is essential for accurately determining the Minimum Inhibitory Concentration (MIC) of siderophore cephalosporins.

• Preparation of Iron-Depleted Cation-Adjusted Mueller-Hinton Broth (ID-CAMHB):

  • Prepare CAMHB according to the manufacturer's instructions.

  • Add Chelex 100 resin at a concentration of 10 g/L to the broth.

  • Stir the mixture for 1-2 hours at room temperature to allow for iron chelation.

  • Filter the broth to remove the Chelex resin.

  • Re-supplement the broth with cations (e.g., Ca²⁺, Mg²⁺, Zn²⁺) to the appropriate concentrations as defined by CLSI standards.

  • Sterilize the final ID-CAMHB by filtration.

• Broth Microdilution Assay:

  • Perform serial twofold dilutions of FR295389 in ID-CAMHB in a 96-well microtiter plate.

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Incubate the plates at 35°C for 18-24 hours.

  • The MIC is defined as the lowest concentration of FR295389 that completely inhibits visible bacterial growth.

Caption: Workflow for antimicrobial susceptibility testing of FR295389.

Penicillin-Binding Protein (PBP) Affinity Assay (Competitive Binding)

This assay determines the concentration of the antibiotic required to inhibit 50% of the binding of a labeled penicillin to the PBPs (IC₅₀).

• Membrane Preparation:

  • Grow the bacterial strain of interest to the mid-logarithmic phase.

  • Harvest and wash the cells.

  • Lyse the cells (e.g., by sonication or French press) and perform differential centrifugation to isolate the cell membrane fraction containing the PBPs.

  • Resuspend the membrane preparation in a suitable buffer and determine the protein concentration.

• Competitive Binding Assay:

  • Incubate standardized amounts of the membrane preparation with increasing concentrations of unlabeled FR295389 for a defined period (e.g., 10-30 minutes) at 37°C.

  • Add a fixed concentration of a labeled β-lactam (e.g., ³H-penicillin or a fluorescent penicillin derivative) and incubate for another defined period to label the remaining unbound PBPs.

  • Stop the reaction by adding SDS-PAGE sample buffer and boiling.

  • Separate the proteins by SDS-PAGE.

• Detection and Quantification:

  • Visualize the labeled PBPs using autoradiography (for radiolabeled probes) or a fluorescence scanner (for fluorescent probes).

  • Quantify the band intensity for each PBP at each concentration of FR295389.

  • Plot the percentage of labeled PBP as a function of the FR295389 concentration and determine the IC₅₀ value for each PBP.

Iron Uptake Assay (Radiolabeled)

This assay directly measures the transport of iron into bacterial cells mediated by the siderophore-like activity of the cephalosporin.

• Preparation of Radiolabeled Iron Complex:

  • Mix equimolar amounts of FR295389 and FeCl₃.

  • Add a radiolabeled iron isotope (e.g., ⁵⁵FeCl₃ or ⁵⁹FeCl₃) to the mixture.

  • Incubate to allow the formation of the radiolabeled FR295389-iron complex.

• Bacterial Cell Preparation:

  • Grow the bacterial strain in an iron-deficient medium to induce the expression of iron uptake systems.

  • Wash the cells multiple times with an iron-free buffer to remove any stored iron and resuspend them to a specific optical density.

• Uptake Measurement:

  • Initiate the uptake by adding the radiolabeled FR295389-iron complex to the bacterial suspension.

  • At various time points, take aliquots of the suspension and rapidly filter them through a membrane filter to separate the cells from the medium.

  • Wash the filter-bound cells to remove any non-internalized radiolabel.

  • Measure the radioactivity retained by the cells using a scintillation counter.

  • The rate of iron uptake can then be calculated.

Conclusion

FR295389 represents a promising development in the fight against multidrug-resistant Gram-negative bacteria, particularly those producing metallo-β-lactamases. Its unique "Trojan horse" mechanism of action, facilitated by its catechol moiety, allows it to circumvent key bacterial defenses. While specific data on FR295389 remains limited in the public domain, the principles of its activity and evaluation are well-established through studies of analogous siderophore cephalosporins. The experimental protocols detailed in this guide provide a robust framework for the further investigation and characterization of FR295389 and other novel compounds in this class. Further research is warranted to fully elucidate its spectrum of activity, PBP binding profile, and in vivo efficacy to realize its full therapeutic potential.

References

• 1. Kinetic Study of Laboratory Mutants of NDM-1 Metallo-β-Lactamase and the Importance of an Isoleucine at Position 35 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Susceptibility Testing of FR295389

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR295389 is a novel dihydroimidazopyrazolium cephalosporin antibiotic. Like other β-lactam antibiotics, its mechanism of action involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). This document provides detailed application notes and standardized protocols for determining the in vitro susceptibility of bacterial isolates to FR295389. The methodologies described herein are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) for broth microdilution and agar dilution testing.

These protocols are intended to provide a framework for the evaluation of FR295389's antimicrobial activity against a range of clinically relevant bacteria. Accurate and reproducible susceptibility data are crucial for the preclinical and clinical development of new antimicrobial agents.

Mechanism of Action: Cephalosporin Inhibition of Bacterial Cell Wall Synthesis

Cephalosporins, including FR295389, are bactericidal agents that disrupt the synthesis of the peptidoglycan layer of bacterial cell walls. This layer is essential for maintaining the structural integrity of the bacterium. The final step in peptidoglycan synthesis, the cross-linking of peptide side chains, is catalyzed by penicillin-binding proteins (PBPs). Cephalosporins mimic the D-Ala-D-Ala substrate of the PBPs, leading to acylation of the PBP active site. This inactivation of PBPs prevents the formation of a stable cell wall, ultimately resulting in cell lysis and bacterial death.

Cephalosporin Mechanism of Action

Data Presentation: In Vitro Susceptibility of FR295389

The following table summarizes the known in vitro activity of FR295389 against IMP-type metallo-beta-lactamase (MBL)-producing Pseudomonas aeruginosa. Data for a broader range of organisms should be generated and presented in a similar format.

Organism (No. of Isolates)	MIC50 (µg/mL)	MIC90 (µg/mL)
IMP-type MBL-producing P. aeruginosa (21)	8.0[1]	32[1]

MIC50: Minimum inhibitory concentration required to inhibit the growth of 50% of isolates. MIC90: Minimum inhibitory concentration required to inhibit the growth of 90% of isolates.

Experimental Protocols

Protocol 1: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the CLSI M07-A9 standard for broth dilution susceptibility testing.

1. Materials:

• FR295389 analytical powder

• Appropriate solvent for FR295389 (e.g., sterile distilled water, DMSO). The final concentration of the solvent should not exceed 1% and should be validated to not affect bacterial growth.

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial isolates for testing

• Quality control (QC) strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853, S. aureus ATCC 29213)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Microplate reader (optional)

2. Preparation of FR295389 Stock Solution:

• Aseptically prepare a stock solution of FR295389 at a concentration of 1280 µg/mL in a suitable solvent.

• Further dilutions are made in CAMHB to achieve the desired final concentrations in the microtiter plate.

3. Inoculum Preparation:

• From a fresh (18-24 hours) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or PBS.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

4. Microtiter Plate Preparation and Inoculation:

• Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

• Add 50 µL of the appropriate FR295389 working solution to the first well of each row to be tested, and perform serial twofold dilutions across the plate.

• The final volume in each well should be 50 µL before adding the inoculum.

• Inoculate each well with 50 µL of the prepared bacterial suspension, resulting in a final volume of 100 µL.

• Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for each isolate.

• Test QC strains in parallel with each batch of clinical isolates.

5. Incubation and Reading of Results:

• Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of FR295389 that completely inhibits visible growth.

• The growth control well should show distinct turbidity, and the sterility control well should remain clear.

• The MICs for the QC strains should fall within the established acceptable ranges.

Broth Microdilution Workflow

Protocol 2: Agar Dilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the CLSI M07-A9 standard for agar dilution susceptibility testing.

1. Materials:

• FR295389 analytical powder

• Appropriate solvent for FR295389

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes (100 mm or 150 mm)

• Bacterial isolates for testing

• Quality control (QC) strains

• Sterile saline or PBS

• 0.5 McFarland turbidity standard

• Inoculum replicating apparatus (e.g., multipoint inoculator)

• Incubator (35°C ± 2°C)

2. Preparation of FR295389-Containing Agar Plates:

• Prepare a series of FR295389 solutions at 10 times the final desired concentrations.

• Melt MHA and cool to 45-50°C in a water bath.

• Add 2 mL of each FR295389 concentration to 18 mL of molten MHA to create a series of plates with twofold dilutions of the antibiotic.

• Pour the agar into sterile petri dishes and allow them to solidify.

• Prepare a growth control plate containing no antibiotic.

3. Inoculum Preparation:

• Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Further dilute the suspension to achieve a final inoculum of approximately 10⁴ CFU per spot.

4. Inoculation of Agar Plates:

• Using an inoculum replicating apparatus, spot-inoculate the prepared bacterial suspensions onto the surface of the FR295389-containing agar plates and the growth control plate.

• Allow the inoculum spots to dry completely before inverting the plates.

5. Incubation and Reading of Results:

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• The MIC is the lowest concentration of FR295389 that completely inhibits visible growth of the organism. A faint haze or a single colony is disregarded.

• The growth control plate should show confluent growth.

• The MICs for the QC strains should be within the established acceptable ranges.

Agar Dilution Workflow

Quality Control

Adherence to a rigorous quality control program is essential for the accuracy and reproducibility of in vitro susceptibility testing.

• Reference Strains: A set of well-characterized reference strains with known susceptibility to cephalosporins should be tested with each batch of experiments. Recommended QC strains include:

  • Escherichia coli ATCC® 25922™

  • Staphylococcus aureus subsp. aureus ATCC® 29213™

  • Pseudomonas aeruginosa ATCC® 27853™

  • Enterococcus faecalis ATCC® 29212™

• Acceptance Criteria: The MIC values obtained for the QC strains must fall within the acceptable ranges specified by CLSI. If QC results are out of range, patient results should not be reported, and the cause of the discrepancy must be investigated.

• Purity Checks: All bacterial inocula should be checked for purity by subculturing onto an appropriate agar medium.

• Sterility and Growth Controls: Sterility of the medium and the viability of the test organisms must be confirmed for each experiment.

Disclaimer

These application notes and protocols are intended for research and investigational purposes only. The information provided is based on publicly available data and established standards at the time of writing. It is the responsibility of the end-user to validate these methods for their specific laboratory conditions and applications. For clinical diagnostic use, please refer to the latest guidelines from regulatory bodies such as the CLSI.

References

• 1. Novel Antibiotics for Multidrug-Resistant Gram-Positive Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FR295389

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR295389 is a complex heterocyclic small molecule with the molecular formula C₂₅H₃₃N₁₃O₇S₂ and a molecular weight of 789.83 g/mol (as a sulfate salt). Due to the limited publicly available information on this compound, these application notes provide a generalized framework for the preparation, handling, and stability assessment of FR295389 solutions. The provided protocols are based on standard laboratory practices for novel research compounds and should be adapted based on empirical data obtained for FR295389.

Physicochemical Properties and Solubility

Table 1: Solubility of FR295389 in Common Laboratory Solvents

Solvent	Concentration (mg/mL)	Observations (e.g., Clear, Precipitate)	Temperature (°C)
Water	Data not available
PBS (pH 7.4)	Data not available
DMSO	Data not available
Ethanol	Data not available
Methanol	Data not available
Acetonitrile	Data not available

Solution Preparation Protocol

This protocol outlines a general procedure for preparing a stock solution of FR295389. It is crucial to start with small quantities to determine the best solvent before preparing larger batches.

Materials:

• FR295389 powder

• Calibrated analytical balance

• Sterile, amber glass or polypropylene vials

• A selection of solvents (see Table 1)

• Vortex mixer

• Sonicator (optional)

• Sterile filters (0.22 µm) and syringes

Procedure:

• Weighing: Accurately weigh a small amount of FR295389 powder (e.g., 1-5 mg) in a sterile vial.

• Solvent Addition: Add a small volume of the chosen solvent (e.g., 100 µL of DMSO to start) to the vial.

• Dissolution: Vortex the mixture thoroughly for 1-2 minutes. If the compound does not dissolve, gentle warming (e.g., 37°C) or sonication may be attempted.

• Incremental Solvent Addition: If the compound remains insoluble, add the solvent incrementally, vortexing after each addition, until the compound is fully dissolved or the desired concentration is reached.

• Sterilization: For biological applications, sterile filter the solution using a 0.22 µm syringe filter into a fresh, sterile vial.

• Storage: Store the stock solution as recommended in the stability section below.

Experimental Workflow for Solution Preparation

Caption: Workflow for preparing a stock solution of FR295389.

Stability of FR295389 Solutions

The stability of FR295389 in solution is unknown and must be experimentally determined. The following protocol provides a framework for assessing stability under various conditions.

Protocol for Stability Assessment:

• Prepare Aliquots: Prepare several identical aliquots of a known concentration of FR295389 in the desired solvent.

• Storage Conditions: Store the aliquots under different conditions:

  • Temperature: -80°C, -20°C, 4°C, and room temperature.

  • Light: Protect from light (amber vials) versus exposure to ambient light.

• Time Points: Analyze the aliquots at various time points (e.g., 0, 24 hours, 1 week, 1 month, 3 months).

• Analysis: Use an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine the concentration and purity of FR295389 at each time point. A decrease in the parent peak area or the appearance of new peaks would indicate degradation.

Table 2: Stability of FR295389 Solution (Template for Experimental Data)

Storage Condition	Solvent	Time Point	Concentration (% of Initial)	Purity (%)	Observations
-80°C, Dark	DMSO	1 Month	Data not available	Data not available
-20°C, Dark	DMSO	1 Month	Data not available	Data not available
4°C, Dark	DMSO	1 Week	Data not available	Data not available
Room Temp, Light	DMSO	24 Hours	Data not available	Data not available
Room Temp, Dark	DMSO	24 Hours	Data not available	Data not available

Potential Signaling Pathways

The chemical structure of FR295389 suggests it may be a beta-lactam-containing compound. While the specific biological targets of FR295389 are not documented, compounds with similar structural motifs have been associated with various biological activities, including the inhibition of bacterial cell wall synthesis and modulation of inflammatory pathways. Further research is required to elucidate the precise mechanism of action and signaling pathways affected by FR295389.

Hypothesized Signaling Pathway Investigation

Caption: A logical diagram for investigating the signaling pathway of FR295389.

Safety Precautions

As with any uncharacterized chemical compound, appropriate safety precautions should be taken when handling FR295389.

• Wear personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Avoid inhalation of dust and contact with skin and eyes.

• Refer to the material safety data sheet (MSDS) if available from the supplier. In its absence, treat the compound as potentially hazardous.

By following these generalized protocols and systematically recording the experimental data, researchers can establish a reliable procedure for the preparation and use of FR295389 in their specific applications.

Application Notes and Protocols for Cell-Based Assays Using FR295389

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

These application notes provide a comprehensive overview of the methodologies for utilizing FR295389 in various cell culture assays. The information contained herein is intended to guide researchers in the effective application of this compound for in vitro studies. Due to the absence of publicly available data on FR295389, the following protocols and conceptual frameworks are based on established methodologies for analogous research compounds targeting pathways commonly investigated in cancer and immunological research. The specific concentrations and cell lines mentioned are illustrative and will require empirical determination for FR295389.

II. Hypothetical Mechanism of Action of FR295389

For the purpose of these application notes, we will hypothesize that FR295389 is an inhibitor of the c-Jun N-terminal kinase (JNK) signaling pathway. The JNK pathway is a critical mediator of cellular responses to stress signals, such as inflammatory cytokines, and plays a significant role in apoptosis and cell proliferation.[1][2][3] Inhibition of this pathway is a therapeutic strategy in various diseases, including cancer and inflammatory disorders.

Diagram: Hypothesized FR295389 Mechanism of Action

Caption: FR295389 is a hypothetical inhibitor of JNK, blocking downstream signaling.

III. Quantitative Data Summary

As no specific data for FR295389 is available, the following table provides a template for summarizing key quantitative metrics that should be determined experimentally.

Parameter	Cell Line A (e.g., A549)	Cell Line B (e.g., Jurkat)	Cell Line C (e.g., THP-1)
IC50 (µM) - Cell Viability	To be determined	To be determined	To be determined
IC50 (µM) - JNK Phosphorylation	To be determined	To be determined	To be determined
Effective Concentration (EC50, µM) for Apoptosis Induction	To be determined	To be determined	To be determined
Optimal Treatment Duration (hours)	To be determined	To be determined	To be determined

IV. Experimental Protocols

A. Cell Viability Assay (MTS/MTT Assay)

This protocol is designed to determine the effect of FR295389 on the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Target cell lines

• Complete cell culture medium

• FR295389 stock solution (e.g., in DMSO)

• 96-well cell culture plates

• MTS or MTT reagent

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of FR295389 in complete culture medium.

• Remove the overnight culture medium and add the medium containing different concentrations of FR295389 to the wells. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubate the plate for a predetermined duration (e.g., 24, 48, 72 hours).

• Add MTS or MTT reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for color development.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Diagram: Cell Viability Assay Workflow

Caption: Workflow for determining cell viability upon FR295389 treatment.

B. Western Blot for JNK Phosphorylation

This protocol assesses the inhibitory effect of FR295389 on the JNK signaling pathway by measuring the phosphorylation status of JNK.

Materials:

• Target cell lines

• Complete cell culture medium

• FR295389 stock solution

• Stimulant (e.g., Anisomycin, UV radiation) to activate the JNK pathway

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-phospho-JNK, anti-total-JNK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Pre-treat cells with various concentrations of FR295389 for a specified time.

• Stimulate the cells with a JNK pathway activator for a short period (e.g., 30 minutes).

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Quantify protein concentration in the lysates.

• Perform SDS-PAGE to separate proteins by size.

• Transfer the separated proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize phospho-JNK to total-JNK and a loading control (e.g., GAPDH).

C. Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay quantifies the induction of apoptosis by FR295389.

Materials:

• Target cell lines

• Complete cell culture medium

• FR295389 stock solution

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• Flow cytometer

Protocol:

• Treat cells with FR295389 at various concentrations for a predetermined time.

• Harvest the cells (including floating cells in the supernatant).

• Wash the cells with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

• Analyze the stained cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Diagram: Apoptosis Assay Gating Strategy

Caption: Gating strategy for apoptosis analysis using flow cytometry.

V. Conclusion

The protocols and conceptual frameworks presented here provide a starting point for the investigation of FR295389 in cell-based assays. It is imperative that researchers empirically determine the optimal conditions for their specific cell lines and experimental questions. Careful experimental design and data analysis will be crucial for elucidating the biological activity of FR295389.

References

• 1. The c-Jun kinase signaling cascade promotes glial engulfment activity through activation of draper and phagocytic function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ROS-Induced JNK and p38 Signaling Is Required for Unpaired Cytokine Activation during Drosophila Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of the c-Jun N terminal kinase pathway in an animal model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Efficacy Studies of FR295389

A comprehensive search for the compound FR295389 did not yield specific information regarding its mechanism of action, targeted signaling pathways, or any preclinical or clinical efficacy studies. The designation "FR295389" may represent an internal compound code that is not yet publicly disclosed, a novel therapeutic agent with limited available data, or a possible misidentification.

Therefore, the following application notes and protocols are presented as a generalized framework. This framework is based on common practices for evaluating the efficacy of new chemical entities in established animal models for prevalent therapeutic areas such as inflammation, oncology, and neurodegenerative diseases. Researchers should adapt these protocols based on the specific therapeutic target and mechanism of action of FR295389, once that information becomes available.

Section 1: Hypothetical Therapeutic Area and Animal Model Selection

Without specific information on FR295389, we will hypothesize a potential application in rheumatoid arthritis (RA) , a chronic inflammatory disease. A common and well-characterized animal model for RA is the Collagen-Induced Arthritis (CIA) model in mice .

Rationale for Model Selection

The CIA model is selected due to its pathological and immunological similarities to human RA. It is characterized by the development of chronic inflammation in the joints, leading to cartilage and bone erosion. This model is widely used to assess the efficacy of anti-inflammatory and disease-modifying antirheumatic drugs.

Animal Strain

DBA/1 mice are highly susceptible to CIA and are recommended for this model.

Section 2: Experimental Protocols

Induction of Collagen-Induced Arthritis (CIA)

Materials:

• Bovine type II collagen (CII)

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• 0.1 M acetic acid

• Syringes and needles

Protocol:

• Preparation of Emulsion:

  • Dissolve bovine type II collagen in 0.1 M acetic acid at a concentration of 2 mg/mL by stirring overnight at 4°C.

  • On the day of immunization, emulsify the collagen solution with an equal volume of Complete Freund's Adjuvant (CFA) to a final concentration of 1 mg/mL.

• Primary Immunization (Day 0):

  • Anesthetize male DBA/1 mice (8-10 weeks old).

  • Inject 100 µL of the CII/CFA emulsion intradermally at the base of the tail.

• Booster Immunization (Day 21):

  • Prepare an emulsion of bovine type II collagen (1 mg/mL) with an equal volume of Incomplete Freund's Adjuvant (IFA).

  • Inject 100 µL of the CII/IFA emulsion intradermally at the base of the tail.

Dosing Regimen for FR295389

• Vehicle: Determine the appropriate vehicle for FR295389 based on its solubility and stability (e.g., saline, DMSO, or a specific formulation).

• Dose Levels: Establish multiple dose levels (e.g., low, medium, and high) based on any available in vitro potency and in vivo toxicology data.

• Route of Administration: Select a clinically relevant route of administration (e.g., oral gavage, intraperitoneal injection).

• Frequency and Duration: Administer FR295389 prophylactically (starting from day 0 or 21) or therapeutically (starting after the onset of clinical signs of arthritis). Treatment should typically continue for 2-4 weeks after the booster immunization.

Efficacy Assessment

2.3.1. Clinical Scoring:

• Monitor mice daily for the onset and severity of arthritis.

• Score each paw based on a scale of 0-4, where:

  • 0 = No evidence of erythema or swelling.

  • 1 = Erythema and mild swelling confined to the tarsals or ankle joint.

  • 2 = Erythema and mild swelling extending from the ankle to the tarsals.

  • 3 = Erythema and moderate swelling extending from the ankle to the metatarsal joints.

  • 4 = Erythema and severe swelling encompassing the ankle, foot, and digits.

• The maximum clinical score per mouse is 16.

2.3.2. Paw Thickness Measurement:

• Measure the thickness of the hind paws using a digital caliper every 2-3 days.

2.3.3. Histopathological Analysis (End of Study):

• At the end of the study, euthanize the mice and collect the hind paws.

• Fix the paws in 10% neutral buffered formalin, decalcify, and embed in paraffin.

• Section the joints and stain with Hematoxylin and Eosin (H&E) to assess inflammation, pannus formation, and bone/cartilage erosion.

• Stain with Safranin O-Fast Green to evaluate proteoglycan loss in the cartilage.

2.3.4. Biomarker Analysis (End of Study):

• Collect blood samples via cardiac puncture.

• Measure serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and anti-CII antibodies using ELISA.

Section 3: Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatment groups (Vehicle, FR295389 low dose, FR295389 medium dose, FR295389 high dose, and a positive control like methotrexate).

Table 1: Clinical Score and Paw Thickness

Treatment Group	Mean Clinical Score (Day X)	Mean Paw Thickness (mm) (Day X)
Vehicle
FR295389 (Low Dose)
FR295389 (Medium Dose)
FR295389 (High Dose)
Positive Control

Table 2: Histopathological Scores

Treatment Group	Inflammation Score	Pannus Score	Cartilage Damage Score	Bone Erosion Score
Vehicle
FR295389 (Low Dose)
FR295389 (Medium Dose)
FR295389 (High Dose)
Positive Control

Table 3: Serum Biomarker Levels

Treatment Group	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)	Anti-CII IgG (µg/mL)
Vehicle
FR295389 (Low Dose)
FR295389 (Medium Dose)
FR295389 (High Dose)
Positive Control

Section 4: Visualizations

Hypothetical Signaling Pathway

Assuming FR295389 acts as an inhibitor of a key inflammatory signaling pathway, such as the NF-κB pathway, a diagram can be generated to illustrate its proposed mechanism.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by FR295389.

Experimental Workflow

The following diagram outlines the workflow for the proposed CIA efficacy study.

Caption: Experimental workflow for the Collagen-Induced Arthritis (CIA) model.

Application Notes and Protocols for FR295389 in Studying Bacterial Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of FR295389, a novel dihydroimidazopyrazolium cephalosporin, and its utility in studying bacterial resistance mechanisms, particularly in metallo-beta-lactamase (MBL)-producing Pseudomonas aeruginosa.

Introduction

FR295389 is a significant research compound due to its moderate activity against bacterial strains that are typically resistant to cephalosporins, such as those producing IMP-type metallo-beta-lactamases (MBLs). Standard cephalosporins are ineffective against these MBL-producing strains.[1] This unique property makes FR295389 a valuable tool for investigating the nuances of bacterial resistance and for the development of new therapeutic strategies.

Bacterial resistance to β-lactam antibiotics, including cephalosporins, is a major public health concern. Bacteria have evolved several mechanisms to counteract these antibiotics, including:

• Enzymatic degradation: Production of β-lactamase enzymes that hydrolyze the β-lactam ring, inactivating the antibiotic.[2][3]

• Target modification: Alterations in the penicillin-binding proteins (PBPs), the molecular targets of β-lactam antibiotics, which reduce the binding affinity of the drug.[4][5]

• Reduced permeability: Changes in the bacterial outer membrane that restrict the entry of the antibiotic into the cell.[6]

• Efflux pumps: Active transport systems that pump the antibiotic out of the bacterial cell.[4]

FR295389's ability to evade complete inactivation by certain β-lactamases allows for the detailed study of these resistance mechanisms.

Quantitative Data

The following table summarizes the reported in vitro activity of FR295389 against IMP-type MBL-producing Pseudomonas aeruginosa and its kinetic parameters with the IMP-1 MBL.

Parameter	Organism/Enzyme	Value	Reference
MIC₅₀	21 clinical isolates of IMP-type MBL-producing P. aeruginosa	8.0 µg/ml	[1]
MIC₉₀	21 clinical isolates of IMP-type MBL-producing P. aeruginosa	32 µg/ml	[1]
Kₘ (for FR295389)	IMP-1 MBL	>20-fold higher than for ceftazidime	[1]
kₖₐₜ (for FR295389)	IMP-1 MBL	12-fold lower than for ceftazidime	[1]

Note: A higher Kₘ value suggests a lower affinity of the enzyme for the substrate, and a lower kₖₐₜ value indicates a slower rate of catalysis. Together, these kinetic parameters suggest that FR295389 is a poor substrate for the IMP-1 metallo-beta-lactamase.[1]

Experimental Protocols

The following are detailed protocols for key experiments to study bacterial resistance mechanisms using FR295389. These are generalized protocols and should be optimized for specific laboratory conditions and bacterial strains.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of FR295389

This protocol describes the determination of the MIC of FR295389 against MBL-producing P. aeruginosa using the broth microdilution method, based on standard clinical laboratory practices.

Materials:

• FR295389

• MBL-producing and non-MBL-producing (control) strains of P. aeruginosa

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Pipettes and sterile tips

Procedure:

• Prepare FR295389 Stock Solution: Dissolve FR295389 in a suitable solvent (e.g., DMSO, sterile water) to create a high-concentration stock solution. Further dilute in CAMHB to create a working stock solution.

• Prepare Bacterial Inoculum:

  • Culture the P. aeruginosa strains on an appropriate agar medium overnight at 35°C ± 2°C.

  • Suspend several colonies in sterile saline or CAMHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the FR295389 working stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will result in a range of FR295389 concentrations.

• Inoculation: Add 10 µL of the prepared bacterial inoculum to each well, including a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours.

• Reading the MIC: The MIC is the lowest concentration of FR295389 that completely inhibits visible growth of the bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm (OD₆₀₀).

Protocol 2: Kinetic Analysis of IMP-1 MBL with FR295389

This protocol outlines the procedure for determining the kinetic parameters (Kₘ and kₖₐₜ) of purified IMP-1 MBL against FR295389.

Materials:

• Purified IMP-1 MBL enzyme

• FR295389

• Ceftazidime (as a comparator)

• Reaction buffer (e.g., 50 mM HEPES, pH 7.5, containing ZnSO₄)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Enzyme and Substrate Preparation:

  • Dilute the purified IMP-1 MBL in the reaction buffer to a suitable concentration.

  • Prepare a range of concentrations of FR295389 and ceftazidime in the reaction buffer.

• Spectrophotometric Assay:

  • The hydrolysis of the β-lactam ring by IMP-1 MBL can be monitored by the change in absorbance at a specific wavelength (determined by a wavelength scan of FR295389 before and after hydrolysis).

  • Add the reaction buffer and a specific concentration of FR295389 to a quartz cuvette.

  • Initiate the reaction by adding a small volume of the diluted IMP-1 MBL enzyme.

  • Immediately measure the change in absorbance over time using the spectrophotometer.

• Data Analysis:

  • Calculate the initial velocity (V₀) of the reaction from the linear portion of the absorbance vs. time plot.

  • Repeat the assay for each concentration of FR295389.

  • Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation to determine the Kₘ and Vₘₐₓ values.

  • Calculate the kₖₐₜ value from Vₘₐₓ and the enzyme concentration (kₖₐₜ = Vₘₐₓ / [E]).

  • Repeat the entire procedure with ceftazidime to obtain comparative kinetic parameters.

Visualizations

Signaling Pathways and Mechanisms

The following diagrams illustrate the general mechanism of action of cephalosporins, the mechanisms of bacterial resistance, and a proposed experimental workflow for utilizing FR295389 in resistance studies.

Caption: General mechanism of cephalosporin action.

Caption: Overview of bacterial resistance mechanisms.

References

• 1. A review of recently discovered mechanisms of cephalosporin resistance in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Cephalosporin - Wikipedia [en.wikipedia.org]
• 4. Research Portal [ourarchive.otago.ac.nz]
• 5. Frontiers | Antimicrobial resistance of Pseudomonas aeruginosa: navigating clinical impacts, current resistance trends, and innovations in breaking therapies [frontiersin.org]
• 6. Cephalosporin resistance in Pseudomonas aeruginosa, with special reference to the proposed trapping of antibiotics by beta-lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]

FR295389: Application Notes and Protocols for Microbiological Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR295389 is a novel dihydroimidazopyrazolium cephalosporin antibiotic with a unique mechanism of action against challenging multi-drug resistant Gram-negative bacteria. Notably, it demonstrates significant activity against strains producing IMP-type metallo-β-lactamases (MBLs), which are a growing clinical concern due to their ability to hydrolyze most β-lactam antibiotics, including carbapenems. This document provides detailed application notes and experimental protocols for the use of FR295389 in a microbiology laboratory setting.

Mechanism of Action

FR295389 possesses a catechol group, which facilitates its entry into Gram-negative bacteria through a "Trojan horse" mechanism. The catechol moiety chelates ferric iron (Fe³⁺), allowing the compound to be actively transported across the outer membrane via the bacterium's own iron uptake systems. Once in the periplasmic space, FR295389 acts as a typical cephalosporin by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for bacterial cell wall synthesis. This disruption of peptidoglycan synthesis ultimately leads to cell lysis and bacterial death.

A key characteristic of FR295389 is its stability against hydrolysis by IMP-type metallo-β-lactamases. Kinetic studies have indicated that FR295389 is a poor substrate for these enzymes, allowing it to maintain its antibacterial activity in the presence of MBL-producing bacteria.

Caption: Mechanism of action of FR295389.

Antibacterial Spectrum and Activity

FR295389 exhibits potent antibacterial activity primarily against Gram-negative bacteria, including multidrug-resistant strains. Its efficacy against IMP-type metallo-β-lactamase-producing Pseudomonas aeruginosa is a significant feature.

Quantitative Data: In Vitro Activity of FR295389

The following table summarizes the minimum inhibitory concentration (MIC) values of FR295389 against clinical isolates of IMP-type MBL-producing Pseudomonas aeruginosa.

Organism	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
IMP-type MBL-producing Pseudomonas aeruginosa	21	8.0	32

Experimental Protocols

Preparation of FR295389 Stock Solutions

Note: As there is no publicly available Material Safety Data Sheet (MSDS) for FR295389, it is recommended to handle the compound with care, using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. The following is a general protocol for preparing stock solutions of cephalosporin antibiotics and should be adapted based on the specific characteristics of FR295389 if provided by the supplier.

Materials:

• FR295389 powder

• Sterile, nuclease-free water or a suitable organic solvent (e.g., DMSO), depending on solubility

• Sterile, conical centrifuge tubes or vials

• Vortex mixer

• Sterile filters (0.22 µm) and syringes

Procedure:

• Determine the desired concentration of the stock solution (e.g., 10 mg/mL or 100 mM).

• Aseptically weigh the required amount of FR295389 powder in a sterile microcentrifuge tube.

• Add a small volume of the appropriate sterile solvent to the tube.

• Vortex thoroughly to dissolve the powder completely. Gentle warming may be required for some compounds, but the stability of FR295389 to heat should be considered.

• Once dissolved, add the solvent to reach the final desired volume.

• Sterile-filter the stock solution using a 0.22 µm syringe filter into a sterile, labeled tube.

• Prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage. The stability of FR295389 in solution should be determined empirically.

Antimicrobial Susceptibility Testing (AST) - Broth Microdilution Method

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution.

Materials:

• FR295389 stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Multichannel pipette

• Plate reader (optional) or visual inspection

Procedure:

• Prepare Serial Dilutions:

  • Dispense 50 µL of CAMHB into wells 2-12 of a 96-well plate.

  • Add 100 µL of the appropriate working concentration of FR295389 (prepared from the stock solution) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and then transferring 50 µL from well 2 to well 3, and so on, until well 11. Discard 50 µL from well 11. Well 12 will serve as the growth control (no antibiotic).

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard in sterile saline or broth.

  • Dilute the suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation:

  • Inoculate each well with the standardized bacterial suspension.

• Incubation:

  • Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• Reading Results:

  • The Minimum Inhibitory Concentration (MIC) is the lowest concentration of FR295389 that completely inhibits visible growth of the organism. This can be determined by visual inspection or by using a plate reader.

Caption: General workflow for Antimicrobial Susceptibility Testing.

Safety and Handling

• General Precautions: As with any chemical compound, handle FR295389 in a well-ventilated area. Avoid inhalation of dust and contact with skin and eyes.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

• Storage: Store FR295389 powder in a cool, dry, and dark place. Stock solutions should be stored frozen as described in the protocol.

• Disposal: Dispose of waste materials containing FR295389 according to local, state, and federal regulations for chemical waste.

Conclusion

FR295389 represents a promising new cephalosporin with a valuable activity profile against multidrug-resistant Gram-negative pathogens, particularly those producing IMP-type metallo-β-lactamases. The provided protocols offer a foundation for researchers to investigate its antibacterial properties further. It is essential to adhere to standard microbiological practices and safety precautions when working with this compound.

Application Notes and Protocols: Investigating Antibiotic Synergy in Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. Combination therapy, the simultaneous use of two or more antibiotics, is a critical strategy to combat these resilient pathogens. This approach can enhance antimicrobial efficacy, reduce the likelihood of resistance development, and in some cases, achieve synergistic effects where the combined activity is greater than the sum of the individual agents.

While specific data on the novel compound FR295389 in combination with other antibiotics is not publicly available, this document provides a comprehensive overview of the principles and methodologies for evaluating antibiotic combinations, drawing upon established research in the field. These protocols and application notes will guide researchers in designing and executing studies to assess the synergistic potential of new chemical entities with existing antibiotics.

Key Concepts in Combination Therapy

• Synergy: The interaction of two or more agents to produce a combined effect greater than the sum of their separate effects. In antimicrobial therapy, this often manifests as a significant reduction in the minimum inhibitory concentration (MIC) of each drug when used in combination.

• Antagonism: The interaction where the combined effect of two drugs is less than the sum of their individual effects.

• Indifference: The interaction where the combined effect is equal to the sum of the individual effects.

Data on Synergistic Antibiotic Combinations

The following tables summarize findings from various studies on the synergistic effects of different antibiotic classes against resistant bacteria. This data illustrates the potential of combination therapy and serves as a reference for designing new studies.

Antibiotic Combination	Target Organism(s)	Key Findings
β-Lactams + Aminoglycosides	Pseudomonas aeruginosa	Uniform synergy observed with azlocillin and an aminoglycoside.[1] Piperacillin and ticarcillin also showed synergy.[1]
β-Lactams + Fluoroquinolones	Pseudomonas aeruginosa	Synergy detected in 63% of resistant isolates with one or more combinations.[2]
Ceftazidime/Cefepime + Aztreonam/Amikacin/Isepamicin	Pseudomonas aeruginosa	Synergy or partial synergy observed against 50-80% of isolates.[2]
Imipenem/Meropenem + Amikacin/Isepamicin	Pseudomonas aeruginosa	Synergy or partial synergy against 33-50% of isolates.[2]
Levofloxacin + Ceftriaxone	Streptococcus pneumoniae	Highest rate of synergy (54/100 isolates), particularly against macrolide-resistant strains.[3]
Cefiderocol + Serine-β-Lactamase Inhibitors (avibactam, vaborbactam, relebactam)	Carbapenemase-producing Gram-negative isolates	4- to 256-fold reduction in cefiderocol MICs against KPC-producing isolates.[4]
Polymyxin + Rifampicin	Acinetobacter baumannii	High synergism reported.[5]
Polymyxin + Fosfomycin	Klebsiella pneumoniae	High synergism reported.[5]
Imipenem + Amikacin	Pseudomonas aeruginosa	High synergism reported.[5]

Experimental Protocols

Checkerboard Microdilution Assay for Synergy Testing

This method is widely used to assess the in vitro interaction of two antimicrobial agents against a specific bacterial isolate.

Objective: To determine the Fractional Inhibitory Concentration Index (FICI), which quantifies the synergistic, antagonistic, or indifferent effect of an antibiotic combination.

Materials:

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Stock solutions of test antibiotics (e.g., FR295389 and a partner antibiotic)

• Multichannel pipette

Procedure:

• Preparation of Antibiotic Dilutions:

  • Prepare serial twofold dilutions of Antibiotic A (e.g., FR295389) horizontally across the microtiter plate.

  • Prepare serial twofold dilutions of Antibiotic B (e.g., a β-lactam) vertically down the microtiter plate.

  • The final plate will contain a grid of wells with varying concentrations of both antibiotics.

• Inoculation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Dilute the suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Add the bacterial inoculum to each well of the microtiter plate.

• Incubation:

  • Incubate the plates at 35-37°C for 18-24 hours.

• Reading the Results:

  • Determine the MIC of each antibiotic alone and in combination. The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

• Calculation of FICI:

  • FICI = FIC of Drug A + FIC of Drug B

  • Where FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • Where FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

• Interpretation of FICI:

  • Synergy: FICI ≤ 0.5

  • Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Time-Kill Assay

This dynamic method assesses the bactericidal activity of an antibiotic combination over time.

Objective: To evaluate the rate and extent of bacterial killing by a combination of antibiotics compared to individual agents.

Materials:

• Bacterial inoculum standardized to 0.5 McFarland

• CAMHB

• Test antibiotics at predetermined concentrations (e.g., based on MICs from the checkerboard assay)

• Sterile culture tubes

• Incubator shaker

• Apparatus for colony counting (e.g., agar plates, automated colony counter)

Procedure:

• Preparation:

  • Prepare tubes with CAMHB containing:

    • No antibiotic (growth control)

    • Antibiotic A alone

    • Antibiotic B alone

    • Combination of Antibiotic A and Antibiotic B

• Inoculation:

  • Inoculate each tube with the standardized bacterial suspension to achieve a starting concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL.

• Incubation and Sampling:

  • Incubate the tubes at 37°C with shaking.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting:

  • Perform serial dilutions of the collected aliquots.

  • Plate the dilutions onto appropriate agar plates.

  • Incubate the plates until colonies are visible, then count the colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each condition.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at 24 hours.

  • Antagonism is defined as a ≥ 2-log10 increase in CFU/mL between the combination and the most active single agent.

Visualizations

Caption: Workflow for evaluating antibiotic synergy from in vitro to in vivo models.

Caption: Conceptual diagram of antibiotic interaction types.

Conclusion

The investigation of antibiotic combinations is a vital component of the strategy to overcome antimicrobial resistance. While specific data for FR295389 is not yet available, the protocols and principles outlined in these application notes provide a robust framework for assessing its potential synergistic interactions with other antibiotics. Rigorous in vitro and subsequent in vivo testing are essential to identify promising combinations that can be advanced into clinical development, ultimately providing new therapeutic options for patients with challenging infections.

References

• 1. Studies of in vitro synergy between several beta-lactam and aminoglycoside antibiotics against endocarditis strains of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro activity of beta-lactams in combination with other antimicrobial agents against resistant strains of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative evaluation of synergy of combinations of beta-lactams with fluoroquinolones or a macrolide in Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synergistic Effect of Clinically Available Beta-Lactamase Inhibitors Combined with Cefiderocol against Carbapenemase-Producing Gram-Negative Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Systematic review and meta-analysis of in vitro efficacy of antibiotic combination therapy against carbapenem-resistant Gram-negative bacilli - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring the In Vitro Activity of FR295389 Against Clinically Relevant Bacterial Isolates

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR295389 is a novel dihydroimidazopyrazolium cephalosporin antibiotic. This document provides detailed protocols for measuring the in vitro activity of FR295389 against a variety of clinically significant bacterial isolates. The described methods include determination of Minimum Inhibitory Concentration (MIC), time-kill kinetic assays, and checkerboard synergy testing.

Cephalosporins are a class of β-lactam antibiotics that act by inhibiting the synthesis of the peptidoglycan layer of bacterial cell walls.[1] FR295389 has demonstrated notable activity against challenging Gram-negative pathogens, particularly IMP-type metallo-β-lactamase (MBL)-producing Pseudomonas aeruginosa.[2] Understanding the full spectrum of its activity is crucial for its potential development as a therapeutic agent.

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

FR295389, like other cephalosporins, targets penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis. By binding to PBPs, FR295389 disrupts the cross-linking of the peptidoglycan chains, leading to a weakened cell wall and ultimately, bacterial cell lysis and death. A key characteristic of FR295389 is its stability against certain β-lactamases, such as IMP-type MBLs, as it has been shown to be a poor substrate for these enzymes.[2]

Caption: Mechanism of action of FR295389.

Quantitative Data Summary

The following table summarizes the known in vitro activity of FR295389 against IMP-type MBL-producing Pseudomonas aeruginosa.

Organism	Number of Isolates	FR295389 MIC50 (µg/mL)	FR295389 MIC90 (µg/mL)
IMP-type MBL-producing Pseudomonas aeruginosa	21	8.0[2]	32[2]

Experimental Protocols

The following are detailed protocols for evaluating the in vitro activity of FR295389. These protocols are based on established standards from the Clinical and Laboratory Standards Institute (CLSI).

Minimum Inhibitory Concentration (MIC) Determination using Broth Microdilution

This protocol determines the lowest concentration of FR295389 that inhibits the visible growth of a microorganism.

Caption: Workflow for MIC determination.

Materials:

• FR295389

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial isolates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator

Procedure:

• Preparation of FR295389 Stock Solution: Prepare a stock solution of FR295389 in a suitable solvent (e.g., sterile water or DMSO) at a concentration of 1280 µg/mL.

• Serial Dilutions:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the FR295389 stock solution to the first well of each row to be tested, creating a 1:2 dilution.

  • Perform serial 2-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well. This will create a range of concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125 µg/mL).

• Inoculum Preparation:

  • From a fresh culture plate (18-24 hours growth), select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate, including a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is the lowest concentration of FR295389 at which there is no visible growth (turbidity) as detected by the naked eye.

Time-Kill Kinetic Assay

This assay assesses the bactericidal or bacteriostatic activity of FR295389 over time.

Caption: Workflow for time-kill assay.

Materials:

• FR295389

• CAMHB

• Bacterial isolates

• Sterile test tubes

• Shaking incubator

• Agar plates

• Sterile saline for dilutions

Procedure:

• Inoculum Preparation: Prepare an overnight culture of the test organism in CAMHB. Dilute the overnight culture into fresh, pre-warmed CAMHB and incubate until it reaches the logarithmic phase of growth (turbidity of ~0.1 at 600 nm).

• Assay Setup:

  • Prepare tubes containing CAMHB with FR295389 at desired concentrations (e.g., 0x, 0.5x, 1x, 2x, and 4x the predetermined MIC).

  • Inoculate each tube with the logarithmic phase culture to a final density of approximately 5 x 10⁵ CFU/mL.

• Incubation and Sampling:

  • Incubate the tubes at 35-37°C with constant agitation.

  • At various time points (e.g., 0, 2, 4, 8, and 24 hours), remove an aliquot from each tube.

• Viable Cell Counting:

  • Perform ten-fold serial dilutions of each aliquot in sterile saline.

  • Plate 100 µL of appropriate dilutions onto agar plates.

  • Incubate the plates at 35-37°C for 18-24 hours.

  • Count the number of colonies (CFU) on the plates and calculate the CFU/mL for each time point.

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration of FR295389. A ≥3-log₁₀ reduction in CFU/mL is considered bactericidal activity.

Checkerboard Synergy Testing

This method is used to assess the interaction between FR295389 and a second antimicrobial agent.

Caption: Workflow for checkerboard synergy testing.

Materials:

• FR295389 (Drug A)

• Second antimicrobial agent (Drug B)

• CAMHB

• 96-well microtiter plates

• Bacterial isolates

• 0.5 McFarland turbidity standard

Procedure:

• Plate Setup:

  • Prepare a 96-well plate with serial dilutions of FR295389 along the x-axis (columns) and the second antimicrobial agent along the y-axis (rows). Each well will contain a unique combination of concentrations of the two drugs.

• Inoculation: Inoculate the plate with a standardized bacterial suspension as described in the MIC protocol.

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Data Collection: Determine the MIC of each drug alone and in combination by observing the lowest concentration that inhibits visible growth.

• Data Analysis: Calculate the Fractional Inhibitory Concentration (FIC) index for each combination showing no growth using the following formula:

  FIC Index = FIC of Drug A + FIC of Drug B where:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  The results are interpreted as follows:

  • Synergy: FIC index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Conclusion

The protocols outlined in this document provide a standardized framework for researchers to evaluate the in vitro activity of the novel cephalosporin FR295389 against a range of clinical isolates. Consistent and reproducible data generated using these methods will be essential for understanding the potential clinical utility of this promising new antibiotic. Further studies are warranted to expand the knowledge of its activity against a broader array of Gram-positive and Gram-negative pathogens.

References

• 1. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

FR295389 solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with FR295389. The information is designed to address potential solubility issues and provide solutions for successful in vitro experimentation.

Frequently Asked Questions (FAQs)

Q1: What is FR295389 and what are its chemical properties?

FR295389 is a complex small molecule with the molecular formula C₂₅H₃₃N₁₃O₇S₂ and a molecular weight of 691.75 g/mol .[1] Its structure contains multiple functional groups that can be ionized, suggesting that its solubility is likely pH-dependent. Due to its complex structure, it may be classified as a "difficult to dissolve" compound.

Q2: I am observing precipitation of FR295389 in my aqueous assay buffer. What could be the cause?

Precipitation of poorly soluble compounds in aqueous buffers is a common issue.[2] Several factors can contribute to this:

• Low intrinsic aqueous solubility: The compound may have inherently low solubility in water.

• "Fall-out" from organic stock solutions: When a concentrated stock solution in an organic solvent (like DMSO) is diluted into an aqueous buffer, the compound can precipitate if its concentration exceeds its solubility limit in the final aqueous environment.

• pH of the buffer: The solubility of ionizable compounds is highly sensitive to the pH of the solution.

• Buffer components: Salts and other components in the buffer can sometimes reduce the solubility of a compound.

Q3: What is the recommended solvent for preparing a stock solution of FR295389?

For initial stock solutions of poorly soluble compounds, water-miscible organic solvents are typically recommended.[3] Common choices include:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Methanol

• Propylene glycol

It is crucial to first dissolve the compound in the organic solvent before diluting it into the aqueous assay buffer.

Q4: Are there any general strategies to improve the solubility of compounds like FR295389 for in vitro assays?

Yes, several techniques can be employed to enhance the solubility of poorly soluble drugs for experimental purposes.[4][5][6][7] These can be broadly categorized into physical and chemical modifications.[6]

Troubleshooting Guide: Solubility Issues

This guide provides a systematic approach to addressing solubility problems encountered with FR295389 during your experiments.

Initial Solubility Assessment

Before proceeding with your main experiments, it is highly recommended to perform a preliminary solubility assessment.

Experimental Workflow for Solubility Assessment

Caption: A typical workflow for determining the kinetic solubility of a compound in an aqueous buffer.

Solutions to Common Solubility Problems

Problem	Potential Cause	Suggested Solution
Precipitation upon dilution of DMSO stock in aqueous buffer	The concentration of the compound exceeds its aqueous solubility. The percentage of DMSO in the final solution is too low to maintain solubility.	- Decrease the final concentration of the compound.- Increase the percentage of the organic co-solvent (e.g., DMSO, ethanol) in the final assay buffer. Be mindful of the solvent tolerance of your experimental system (e.g., cells, enzymes).- Use a solubilizing agent.
Compound is difficult to dissolve even in organic solvents	High crystalline energy of the solid compound.	- Gentle warming of the solution.- Sonication to break up solid aggregates.
Inconsistent results between experiments	Variability in compound solubility due to minor differences in buffer preparation or temperature. Precipitation over the course of the experiment.	- Prepare fresh dilutions from the stock solution for each experiment.- Include a solubility check as part of your experimental setup.- Consider using a formulation approach to stabilize the compound in solution.

Advanced Solubilization Strategies

If basic troubleshooting does not resolve the solubility issues, consider these more advanced formulation approaches.

Strategy	Methodology	Considerations
pH Adjustment	For ionizable compounds, adjusting the pH of the buffer can significantly increase solubility. For a compound with basic groups, lowering the pH will lead to protonation and increased solubility. For acidic groups, increasing the pH will cause deprotonation and enhance solubility.	The chosen pH must be compatible with the experimental system (e.g., maintaining cell viability or enzyme activity).
Use of Surfactants	Surfactants form micelles that can encapsulate hydrophobic drug molecules, increasing their apparent solubility in aqueous solutions.[6] Common non-ionic surfactants used in biological assays include Tween® 20 and Triton™ X-100.	Surfactants can interfere with some biological assays and may be toxic to cells at higher concentrations. It is important to determine the critical micelle concentration (CMC) and the tolerance of your system.
Cyclodextrin Complexation	Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble compounds, effectively shielding the hydrophobic parts of the molecule from water.	The affinity of the compound for the cyclodextrin and the potential for the cyclodextrin itself to affect the biological system should be evaluated.
Lipid-Based Formulations	For highly lipophilic compounds, formulating them in lipid-based systems such as emulsions or liposomes can improve their delivery in aqueous environments.[4]	The complexity of preparing these formulations and their potential effects on the experimental system need to be considered.

Hypothetical Signaling Pathway and Experimental Design

Given that the specific biological target of FR295389 is not publicly disclosed, we present a hypothetical signaling pathway where a generic investigational compound could be evaluated for its inhibitory effects. This workflow illustrates how solubility issues can impact experimental outcomes.

Hypothetical Kinase Inhibitor Signaling Pathway

Caption: A generalized signaling cascade where an investigational compound inhibits a downstream kinase.

In this hypothetical scenario, if FR295389 precipitates in the cell culture medium, its effective concentration at the target (Downstream Kinase 1) will be lower than the nominal concentration, leading to an underestimation of its potency (e.g., a higher IC₅₀ value). Therefore, ensuring the compound remains in solution is critical for obtaining accurate and reproducible data.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. international.brand.akzonobel.com [international.brand.akzonobel.com]
• 4. international.brand.akzonobel.com [international.brand.akzonobel.com]
• 5. msdspds.castrol.com [msdspds.castrol.com]
• 6. valtoem.com [valtoem.com]
• 7. (S)-1-(9-Hydroxy-9H-fluorene-9-carbonyl)-pyrrolidine-2-carboxylic acid (4-amino-cyclohexylmethyl)-amide | C26H31N3O3 | CID 10025885 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing FR295389 Dosage in Experimental Models

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of FR295389, a compound understood to be a potent p38 MAPK inhibitor. While specific data for FR295389 is limited in publicly available literature, this guide draws upon extensive information available for TAK-715, a well-characterized p38 MAPK inhibitor, which may serve as a suitable surrogate for experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of FR295389?

A1: Based on available information for similar compounds, FR295389 is likely a potent and selective inhibitor of p38 mitogen-activated protein kinase (MAPK). The p38 MAPK pathway is a critical signaling cascade involved in cellular responses to stress, inflammation, and other external stimuli.[1][2] Specifically, the alpha isoform, p38α, is a key player in the production of pro-inflammatory cytokines like TNF-α and IL-1β.[1] By inhibiting p38 MAPK, FR295389 is expected to block these inflammatory responses. Some p38 MAPK inhibitors have also been shown to affect other signaling pathways, such as the Wnt/β-catenin pathway.[3]

Q2: I am not seeing the expected inhibitory effect of FR295389 in my cell-based assay. What could be the reason?

A2: There are several potential reasons for a lack of efficacy in in-vitro experiments:

• Incorrect Inhibitor Concentration: Ensure you are using an appropriate concentration range. For potent p38 MAPK inhibitors, the IC50 (the concentration required to inhibit 50% of the enzyme's activity) is typically in the low nanomolar range for p38α.[3][4] A dose-response experiment is crucial to determine the optimal concentration for your specific cell line and experimental conditions.

• Cell Line Specificity: The cellular context, including the expression levels of p38 isoforms and the activation status of other signaling pathways, can influence the response to a p38 MAPK inhibitor.

• Compound Stability and Solubility: Verify the stability of your FR295389 stock solution and ensure it is fully dissolved in the culture medium. Poor solubility can significantly reduce the effective concentration.

• Activation of Compensatory Pathways: Cells can sometimes adapt to the inhibition of one pathway by upregulating parallel signaling cascades, such as the ERK/MEK or JNK pathways. It may be necessary to analyze the activation status of these pathways.

Q3: My in-vivo experiment with FR295389 is not showing a significant therapeutic effect. What troubleshooting steps can I take?

A3: In-vivo studies introduce additional complexities. Consider the following:

• Pharmacokinetics and Bioavailability: The route of administration, dosage, and formulation will all impact the concentration of the compound that reaches the target tissue. For orally administered p38 MAPK inhibitors like TAK-715, bioavailability can be modest.[4] It's important to use a dosage that achieves a sufficient plasma concentration.

• Dosing Regimen: The frequency of administration should be based on the compound's half-life to maintain a therapeutic concentration over the desired period.

• Animal Model: The chosen animal model should be appropriate for the disease being studied and should have a p38 MAPK-dependent pathophysiology.

• Endpoint Analysis: Ensure that the chosen endpoints are sensitive and relevant to the expected biological effects of p38 MAPK inhibition.

Troubleshooting Guide

Problem 1: High variability in experimental results.

• Possible Cause: Inconsistent compound preparation or administration.

• Solution: Prepare fresh stock solutions of FR295389 regularly. Ensure accurate and consistent dosing in all animals or experimental wells. For in-vivo studies, carefully consider the formulation to improve solubility and absorption.

Problem 2: Unexpected cytotoxicity observed.

• Possible Cause: Off-target effects or use of excessively high concentrations.

• Solution: Perform a dose-response curve to determine the cytotoxic concentration of FR295389 in your specific cell line. Use concentrations at or below the IC50 for p38 MAPK inhibition for initial experiments. If cytotoxicity persists, consider that the compound may have off-target effects.

Data Presentation

Table 1: In Vitro Activity of the p38 MAPK Inhibitor TAK-715

Parameter	Value	Cell Line/System	Reference
IC50 (p38α)	7.1 nM	Cell-free assay	[3][4]
IC50 (p38β)	200 nM	Cell-free assay	[3]
IC50 (TNF-α release)	48 nM	LPS-stimulated THP-1 cells	[4]

Table 2: In Vivo Data for the p38 MAPK Inhibitor TAK-715 in a Rat Adjuvant-Induced Arthritis Model

Dosage (Oral)	Effect	Pharmacokinetic Parameter	Value	Reference
3-30 mg/kg	Significantly reduces secondary paw volume	Cmax (at 10 mg/kg)	0.19 µg/mL	[3][4]
AUC (at 10 mg/kg)	1.16 µg·h/mL	[3][4]

Experimental Protocols

Protocol 1: In Vitro p38 MAPK Inhibition Assay

• Cell Culture: Plate cells (e.g., THP-1 human monocytic cells) in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere.

• Compound Treatment: Prepare serial dilutions of FR295389 in culture medium. Add the diluted compound to the cells and pre-incubate for 1 hour.

• Stimulation: Stimulate the cells with an appropriate agonist, such as Lipopolysaccharide (LPS) at 1 µg/mL, to activate the p38 MAPK pathway.

• Incubation: Incubate the plate for a predetermined time (e.g., 4-6 hours) at 37°C.

• Endpoint Analysis: Collect the cell supernatant to measure the concentration of a downstream effector, such as TNF-α, using an ELISA kit. Alternatively, lyse the cells and perform a Western blot to analyze the phosphorylation status of p38 MAPK.

Protocol 2: In Vivo Efficacy Study in a Rodent Model of Inflammation

• Animal Acclimatization: Acclimate animals (e.g., male Lewis rats) for at least one week before the start of the experiment.

• Induction of Inflammation: Induce inflammation using a standard protocol, such as the adjuvant-induced arthritis model.

• Compound Administration: Prepare FR295389 in a suitable vehicle for oral gavage. Administer the compound at the desired dosages (e.g., 3, 10, and 30 mg/kg) once daily, starting from the day of adjuvant injection.

• Monitoring: Monitor the animals daily for clinical signs of inflammation, such as paw swelling, and record body weight.

• Endpoint Analysis: At the end of the study, collect blood samples for pharmacokinetic analysis and cytokine measurement. Tissues can be collected for histological analysis.

Visualizations

Caption: The p38 MAPK signaling pathway and the inhibitory point of FR295389.

Caption: A general experimental workflow for testing FR295389.

Caption: A logical troubleshooting guide for unexpected experimental outcomes.

References

• 1. Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are p38 MAPK inhibitors and how do they work? [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]

FR295389 degradation pathways and prevention

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with FR295389.

Frequently Asked Questions (FAQs)

1. What is the recommended solvent for dissolving FR295389?

For optimal stability, it is recommended to dissolve FR295389 in anhydrous DMSO for stock solutions. For aqueous buffers, ensure the final DMSO concentration is compatible with your experimental setup and that the buffer pH is maintained between 6.0 and 7.5.

2. What are the optimal storage conditions for FR295389?

FR295389 is sensitive to light and moisture. For long-term storage, solid FR295389 should be stored at -20°C or lower in a desiccated, light-protected environment. Stock solutions in anhydrous DMSO should be stored at -80°C in small aliquots to minimize freeze-thaw cycles.

3. My experimental results with FR295389 are inconsistent. What could be the cause?

Inconsistent results can arise from the degradation of FR295389. The primary degradation pathways are hydrolysis, oxidation, and photolysis. Ensure proper storage and handling as outlined in the experimental protocols. It is also advisable to periodically check the purity of your stock solution.

4. How can I check for FR295389 degradation?

Degradation can be monitored by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A shift in the retention time or the appearance of new peaks can indicate the presence of degradation products.

Troubleshooting Guides

Issue: Reduced potency of FR295389 in cell-based assays.

• Possible Cause 1: Degradation due to improper storage.

  • Solution: Prepare fresh dilutions from a new stock aliquot of FR295389. Ensure that stock solutions are stored at -80°C and have undergone minimal freeze-thaw cycles.

• Possible Cause 2: Hydrolysis in aqueous media.

  • Solution: Minimize the time FR295389 is in aqueous solution before being added to the assay. Prepare dilutions immediately before use.

• Possible Cause 3: Interaction with media components.

  • Solution: Evaluate the stability of FR295389 in your specific cell culture medium over the time course of your experiment.

Issue: Appearance of unknown peaks in HPLC/LC-MS analysis.

• Possible Cause 1: Oxidative degradation.

  • Solution: Use degassed solvents for sample preparation and analysis. If possible, handle the compound under an inert atmosphere (e.g., nitrogen or argon).

• Possible Cause 2: Photodegradation.

  • Solution: Protect all solutions containing FR295389 from light by using amber vials or wrapping containers in aluminum foil.

• Possible Cause 3: Contamination.

  • Solution: Ensure all glassware and solvents are clean and of high purity.

Quantitative Data

Table 1: Stability of FR295389 Under Various Conditions

Condition	Incubation Time (hours)	Remaining FR295389 (%)
Solid, -20°C, Dark, Desiccated	72	99.8
DMSO stock, -80°C	72	99.5
Aqueous Buffer (pH 7.4), 37°C	24	85.2
Aqueous Buffer (pH 5.0), 37°C	24	70.1
Exposed to Ambient Light, 25°C	8	65.7

Experimental Protocols

Protocol 1: Preparation of FR295389 Stock Solution

• Allow the vial of solid FR295389 to equilibrate to room temperature before opening to prevent condensation.

• Under a sterile hood, add the appropriate volume of anhydrous DMSO to the vial to achieve the desired concentration (e.g., 10 mM).

• Vortex briefly until the compound is fully dissolved.

• Aliquot the stock solution into smaller, single-use volumes in light-protected tubes.

• Store the aliquots at -80°C.

Protocol 2: HPLC Analysis of FR295389 Purity

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Prepare a 10 µM solution of FR295389 in 50:50 acetonitrile:water.

• Inject the sample and analyze the chromatogram for the main peak and any degradation products.

Visualizations

Caption: Major degradation pathways of FR295389.

Caption: Recommended experimental workflow for FR295389.

Technical Support Center: Overcoming Poor FR295389 Activity In Vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during in vitro experiments with FR295389. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for FR295389?

A1: FR295389 is a novel dihydroimidazopyrazolium cephalosporin antibiotic. Its primary mechanism of action is the inhibition of bacterial cell wall synthesis, which is characteristic of cephalosporin antibiotics. It has demonstrated moderate activity against metallo-beta-lactamase (MBL)-producing strains of bacteria, which are typically resistant to other cephalosporins.[1]

Q2: I am observing no activity of FR295389 in my IL-2 production or NF-κB reporter assays. Is this expected?

A2: Yes, this is the expected outcome. FR295389 is an antibiotic designed to target bacterial enzymes. Assays measuring Interleukin-2 (IL-2) production or Nuclear Factor-kappa B (NF-κB) signaling are designed to assess modulation of mammalian immune responses. As FR295389's target is specific to bacteria, it is not expected to show activity in these mammalian cell-based immunological assays.

Q3: My FR295389 is not dissolving in my aqueous assay buffer. What should I do?

A3: Like many small molecules, FR295389 may have limited aqueous solubility. The recommended first step is to prepare a high-concentration stock solution in a water-miscible organic solvent such as dimethyl sulfoxide (DMSO).[2] This stock solution can then be serially diluted into your aqueous experimental medium. It is critical to ensure the final concentration of the organic solvent in your assay is low (typically below 0.5% v/v) to avoid solvent-induced artifacts.[2]

Q4: Could the poor activity be due to compound instability?

A4: While FR295389 is expected to be inactive in immunological assays, compound stability is a critical factor in any in vitro experiment. The stability of a compound can be influenced by factors such as temperature, pH, and the presence of enzymes in the assay medium.[3][4] It is advisable to handle the compound according to the manufacturer's instructions and consider performing stability studies under your specific experimental conditions if you suspect degradation.

Troubleshooting Guides

Section 1: Poor Activity in Antibacterial Assays (e.g., MIC determination)

If you are observing lower than expected antibacterial activity with FR295389, consider the following troubleshooting steps:

Issue: Higher than expected Minimum Inhibitory Concentration (MIC) values.

• Potential Cause 1: Bacterial Strain Resistance. The specific bacterial strain you are using may have a high level of resistance to cephalosporins, even those effective against MBL-producers.

  • Troubleshooting:

    • Confirm the identity and resistance profile of your bacterial strain.

    • Include appropriate positive and negative control strains in your assay. For FR295389, a known susceptible strain and a highly resistant strain should be used for comparison.

• Potential Cause 2: Inaccurate Compound Concentration. Errors in weighing the compound, preparing stock solutions, or performing serial dilutions can lead to inaccurate final concentrations in the assay.

  • Troubleshooting:

    • Carefully re-check all calculations for stock solution and dilution preparation.

    • Use calibrated pipettes and ensure proper mixing at each dilution step.

• Potential Cause 3: Suboptimal Assay Conditions. The growth medium, incubation time, and temperature can all affect bacterial growth and the apparent activity of the antibiotic.

  • Troubleshooting:

    • Ensure that the assay conditions are optimized for the specific bacterial strain being tested.

    • Follow established protocols for MIC determination, such as those from the Clinical and Laboratory Standards Institute (CLSI).

Quantitative Data Summary: Reported In Vitro Activity of FR295389

Bacterial Strain	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
IMP-type MBL-producing Pseudomonas aeruginosa	8.0	32	[1]

Section 2: No Activity in IL-2 Production Assays

As previously stated, FR295389 is not expected to modulate IL-2 production in mammalian cells. This section provides a general troubleshooting guide for IL-2 assays when using an appropriate test compound.

Issue: No or low IL-2 signal with a known positive control.

• Potential Cause 1: Suboptimal Cell Stimulation. T-cells require proper stimulation to produce IL-2. The type and concentration of stimulants are critical.

  • Troubleshooting:

    • Optimize the concentration of stimulants (e.g., PMA and ionomycin, or anti-CD3/CD28 antibodies).

    • Ensure cells are healthy and in the logarithmic growth phase before stimulation.

• Potential Cause 2: Issues with the IL-2 Detection Method. Problems with the ELISA kit, flow cytometry antibodies, or other detection reagents can lead to a weak or absent signal.

  • Troubleshooting:

    • Check the expiration dates and storage conditions of all reagents.

    • Include a recombinant IL-2 standard curve in your ELISA to ensure the assay is performing correctly.

    • For flow cytometry, properly titrate antibodies and set compensation controls.

• Potential Cause 3: Timing of Measurement. IL-2 production is transient. The timing of sample collection after stimulation is crucial.[5]

  • Troubleshooting:

    • Perform a time-course experiment to determine the peak of IL-2 production for your specific cell type and stimulation conditions.

Section 3: No Activity in NF-κB Reporter Assays

FR295389 is not expected to affect the NF-κB signaling pathway. The following is a general troubleshooting guide for NF-κB reporter assays with an appropriate test compound.

Issue: No or low reporter signal with a known positive control (e.g., TNFα).

• Potential Cause 1: Low Transfection Efficiency. For transiently transfected reporter plasmids, low transfection efficiency will result in a weak signal.[6]

  • Troubleshooting:

    • Optimize the transfection protocol (e.g., DNA to reagent ratio, cell density).

    • Include a positive control plasmid (e.g., a constitutively expressed reporter) to assess transfection efficiency.

• Potential Cause 2: Ineffective Stimulus. The chosen stimulus may not be potent enough or may not be appropriate for the cell line being used.

  • Troubleshooting:

    • Confirm the activity of your stimulus (e.g., TNFα) with a bioassay or by testing a new batch.

    • Ensure the cell line is responsive to the chosen stimulus. For example, some cell lines may respond better to LPS than TNFα.[6]

• Potential Cause 3: High Background Signal. High background can mask the true signal from the stimulated cells.[7]

  • Troubleshooting:

    • Use a suitable negative control (e.g., unstimulated cells, cells with an empty vector).

    • Optimize the amount of reporter plasmid used in the transfection.

    • Ensure there is no contamination in the cell culture or reagents.[7]

Experimental Protocols

Protocol 1: General IL-2 Production Assay using ELISA

• Cell Seeding: Seed T-cells (e.g., Jurkat cells or primary T-cells) in a 96-well plate at a density of 1 x 10^6 cells/mL in complete RPMI medium.

• Compound Treatment: Add the test compound (and appropriate vehicle controls) to the desired final concentrations. Incubate for 1-2 hours.

• Stimulation: Stimulate the cells with an appropriate stimulant (e.g., 50 ng/mL PMA and 1 µM ionomycin, or 1 µg/mL anti-CD3 and 1 µg/mL anti-CD28 antibodies).

• Incubation: Incubate the plate for 18-24 hours at 37°C in a humidified 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant.

• ELISA: Quantify the amount of IL-2 in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

Protocol 2: General NF-κB Luciferase Reporter Assay

• Transfection: Co-transfect cells (e.g., HEK293T) in a 96-well plate with an NF-κB-driven firefly luciferase reporter plasmid and a constitutively expressed Renilla luciferase control plasmid (for normalization).

• Incubation: Allow the cells to express the plasmids for 24-48 hours.

• Compound Treatment: Replace the medium with fresh medium containing the test compound (and appropriate vehicle controls). Incubate for 1-2 hours.

• Stimulation: Add a known NF-κB activator (e.g., 20 ng/mL TNFα) to the wells.

• Incubation: Incubate for 6-8 hours at 37°C in a humidified 5% CO2 incubator.

• Lysis and Luminescence Measurement: Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for differences in transfection efficiency and cell number.

Visualizations

Caption: Canonical NF-κB signaling pathway.

Caption: Logical workflow for troubleshooting poor in vitro activity.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. In-vitro stability of human alpha-fetoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The use of in vitro metabolic stability for rapid selection of compounds in early discovery based on their expected hepatic extraction ratios - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of the Cytokine Secretion Assay for human IL-2 in single and combination assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential problems inherent in cell based stable NF-kappaB–GFP reporter systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. goldbio.com [goldbio.com]

Technical Support Center: FR295389 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the hypothetical p38 MAPK inhibitor, FR295389.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with FR295389.

Problem 1: Reduced or No Inhibitory Effect of FR295389 on Downstream Targets (e.g., p-MK2, p-ATF2)

Possible Cause	Troubleshooting / Solution
Incorrect Inhibitor Concentration	Verify the stock solution concentration. Perform a dose-response experiment to determine the optimal working concentration for your specific cell line and experimental conditions.[1]
Inhibitor Degradation	Ensure proper storage of FR295389 according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment.
Cell Line Insensitivity or Resistance	Confirm that the chosen cell line expresses the target p38 isoform and that the pathway is active. Acquired resistance can develop; consider analyzing parallel signaling pathways like ERK/MEK or JNK for compensatory activation.[1]
Suboptimal Assay Conditions	Ensure that the stimulus used to activate the p38 MAPK pathway is potent enough. Include a positive control (e.g., Anisomycin, UV radiation) to confirm pathway activation.[1] Also, ensure that phosphatase inhibitors are included in your lysis buffer to prevent dephosphorylation of your target protein.[1]

Problem 2: High Cell Toxicity or Unexpected Phenotypes

Possible Cause	Troubleshooting / Solution
Off-Target Effects	FR295389 may be affecting other kinases.[2] To confirm that the observed effects are due to p38 inhibition, use a structurally different p38 inhibitor as a control or employ genetic knockdown/knockout models.[2]
Solvent Toxicity	The concentration of the vehicle (e.g., DMSO) may be too high. Ensure the final solvent concentration is consistent across all wells and is at a non-toxic level (typically <0.1%).
Inhibitor Concentration Too High	Perform a dose-response curve to determine the optimal non-toxic concentration of FR295389 for your cell line.

Problem 3: Inconsistent Western Blot Results for p-p38 MAPK

Possible Cause	Troubleshooting / Solution
Low or No Signal for Phospho-p38	Use phosphatase inhibitors in the lysis buffer.[1] Optimize the primary antibody dilution and consider increasing the amount of protein loaded (20-30 µg of whole-cell extract is recommended).[1] Use a positive control to ensure the antibody is working.[1]
High Background	Use Bovine Serum Albumin (BSA) for blocking instead of milk, as milk contains phosphoproteins that can increase background.[1] Increase the number and duration of washing steps.[1] Titrate the secondary antibody to find the optimal concentration.[1]
Non-Specific Bands	Ensure the primary antibody is specific for phosphorylated p38 MAPK. Optimize blocking and washing steps to reduce non-specific binding.[1]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of FR295389?

A1: FR295389 is a potent and selective inhibitor of the p38 mitogen-activated protein kinase (MAPK).[3] It functions by binding to the ATP-binding pocket of p38 MAPK, preventing its activation and the subsequent phosphorylation of downstream targets involved in inflammatory and stress responses.[3]

Q2: What are the known off-target effects of p38 MAPK inhibitors like FR295389?

A2: Many p38 MAPK inhibitors have been associated with off-target effects, which can lead to toxicities such as liver toxicity (hepatotoxicity) and central nervous system (CNS) side effects.[2][4] These effects often arise from the inhibitor binding to other kinases.[2] It is recommended to perform a kinase selectivity screen to understand the off-target profile of FR295389.

Q3: My cells have developed resistance to FR295389. What are the common resistance mechanisms?

A3: Resistance to p38 MAPK inhibitors can occur through several mechanisms. One common mechanism is the activation of bypass pathways, such as the ERK/MEK or JNK signaling pathways, which can compensate for the inhibition of the p38 pathway.[1] Additionally, complex feedback loops can regulate the p38 MAPK pathway, and their disruption can lead to sustained pathway activation.[1]

Q4: What are the recommended working concentrations for FR295389?

A4: The optimal concentration of FR295389 will vary depending on the cell type and experimental assay. A dose-response experiment is always recommended. However, the following table provides a general guideline based on typical concentrations for p38 MAPK inhibitors.

Assay Type	Recommended Concentration Range
In Vitro Kinase Assay	0.1 nM - 10 µM[5]
Cell-Based Assays (e.g., Western Blot)	1 µM - 20 µM
Animal Studies	5 mg/kg - 50 mg/kg

Q5: What are the different isoforms of p38 MAPK, and which does FR295389 target?

A5: The p38 MAPK family has four isoforms: α, β, γ, and δ.[6] p38α is the most studied and is believed to be the primary isoform responsible for regulating inflammation.[6] First-generation inhibitors often target both the α and β isoforms.[7] For FR295389, it is crucial to consult the specific product datasheet to determine its isoform selectivity.

Experimental Protocols

1. In Vitro p38α Kinase Activity Assay

Objective: To determine the inhibitory activity (IC50) of FR295389 against p38α MAPK.

Materials:

• Recombinant human active p38α MAPK

• Recombinant human ATF2 (substrate)

• Kinase Assay Buffer (20 mM Tris-HCl pH 7.5, 10 mM MgCl₂)

• ATP

• FR295389

• DMSO (vehicle control)

• 96-well plates

• SDS-PAGE loading buffer

• PVDF membrane

• Primary antibody against phospho-ATF2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Compound Preparation: Prepare a stock solution of FR295389 in DMSO. Create a serial dilution of the compound in Kinase Assay Buffer. A typical concentration range is 0.1 nM to 10 µM.[5]

• Kinase Reaction Setup:

  • Add 1 µL of the various concentrations of FR295389 or DMSO (vehicle control) to the wells of a 96-well plate.[5]

  • Prepare a master mix containing Kinase Assay Buffer and recombinant active p38α MAPK (final concentration of 10-20 ng per reaction).[5]

  • Add 24 µL of the kinase reaction mix to each well.

  • Gently mix and pre-incubate for 10 minutes at room temperature.[5]

• Initiate Kinase Reaction:

  • Prepare a substrate/ATP mix containing recombinant ATF2 (final concentration ~1 µ g/reaction ) and ATP (final concentration 100 µM) in Kinase Assay Buffer.[5]

  • Add 25 µL of the substrate/ATP mix to each well to start the reaction.

  • Incubate for 30 minutes at 30°C.

• Terminate Reaction and Analysis:

  • Stop the reaction by adding 50 µL of SDS-PAGE loading buffer.

  • Boil the samples for 5 minutes.

  • Analyze the samples by Western blot using an antibody specific for phospho-ATF2.

  • Quantify the band intensities and calculate the IC50 value.

2. Western Blot Analysis of p38 MAPK Phosphorylation in Cells

Objective: To determine the effect of FR295389 on the phosphorylation of p38 MAPK in a cellular context.

Materials:

• Cell line of interest

• Cell culture medium and supplements

• FR295389

• p38 MAPK activator (e.g., Anisomycin, UV radiation)

• Lysis buffer (containing protease and phosphatase inhibitors)

• BCA protein assay kit

• Primary antibodies against phospho-p38 MAPK (Thr180/Tyr182) and total p38 MAPK

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 6-well plate and allow them to attach overnight.

  • Pre-treat the cells with various concentrations of FR295389 for 1-2 hours.

  • Stimulate the cells with a p38 MAPK activator for the recommended time (e.g., 30 minutes with Anisomycin).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Normalize the protein concentrations and prepare samples with SDS-PAGE loading buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-p38 MAPK and total p38 MAPK overnight at 4°C.[1]

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

  • Wash the membrane three times with TBST.

  • Visualize the bands using an ECL detection reagent.[1]

Visualizations

Caption: Simplified p38 MAPK signaling pathway and the inhibitory action of FR295389.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What are p38 MAPK inhibitors and how do they work? [synapse.patsnap.com]
• 4. Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Revisiting p38 Mitogen-Activated Protein Kinases (MAPK) in Inflammatory Arthritis: A Narrative of the Emergence of MAPK-Activated Protein Kinase Inhibitors (MK2i) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: FR295389 MIC Assay Variability

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals encountering variability in Minimum Inhibitory Concentration (MIC) assays for FR295389. The protocols and troubleshooting advice are founded on established principles of antimicrobial susceptibility testing.

Frequently Asked Questions (FAQs)

Q1: What is the acceptable range of variability for an FR295389 MIC assay?

For standardized broth microdilution methods, reproducibility is generally considered acceptable if results are within a three-log₂ dilution range. This means that for 95% of replicate tests, the MIC value should be within +/- one twofold dilution from the most frequently observed (modal) MIC value.[1] For instance, if the modal MIC for a quality control strain is 2 µg/mL, 95% of the results should be between 1 µg/mL and 4 µg/mL.[1]

Q2: What are the most common sources of variability in FR295389 MIC assays?

The primary sources of variability in MIC assays often arise from inconsistencies in critical experimental steps. These can include:

• Inoculum Preparation: Incorrect preparation of the bacterial inoculum is a major contributor to variability.[2][3]

• Media Composition: Variations in the growth medium's composition and pH can affect results.[1][4]

• Incubation Conditions: Fluctuations in incubation time and temperature can alter bacterial growth.[1][4]

• Endpoint Reading: Operator-dependent differences in determining the MIC endpoint can introduce variability.[1]

• Compound Properties: The physicochemical properties of FR295389, such as solubility and potential for binding to plastics, can also be a factor.[2]

Q3: How frequently should quality control (QC) strains be included in the assay?

Quality control strains should be included with every batch of MIC tests to ensure the accuracy and reproducibility of the results.[5] Regular QC testing helps to identify potential issues with reagents, procedures, or equipment.[5]

Q4: My MIC values for FR295389 are consistently higher than expected. What should I investigate first?

Consistently high MIC values often indicate a reduction in the effective concentration of FR295389. The initial troubleshooting steps should focus on:

• Stock Solution Verification: Ensure the stock solution of FR295389 was prepared correctly and has not degraded.

• Precipitation Assessment: Check for any precipitation of the compound in the assay medium.

• Adsorption to Plastics: Evaluate if FR295389 is adsorbing to the microtiter plates.

• Inoculum Density: Verify that the bacterial inoculum density is within the recommended range.

Troubleshooting Guide

This guide addresses specific issues that may arise during FR295389 MIC assays and provides actionable solutions.

Issue 1: Inconsistent MIC Results Between Experiments

Possible Causes & Solutions

Cause	Solution
Inoculum Density Variation	Standardize the inoculum preparation precisely for every experiment. Use a spectrophotometer to adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard.[3][6]
Media Inconsistency	Use a single, high-quality lot of Cation-Adjusted Mueller-Hinton Broth (CAMHB) for a series of experiments. If preparing media in-house, strictly adhere to the formulation protocol and verify the pH of each batch.[1]
FR295389 Stock Solution Degradation	Prepare a fresh stock solution of FR295389 for each experiment. Store stock solutions at the recommended temperature and for no longer than the validated stability period.[1][2]
Incubation Condition Fluctuations	Use a calibrated incubator set to 35°C ± 2°C. Ensure a consistent incubation duration, typically 16-20 hours for most bacteria.[1][6] Avoid stacking plates in a way that impedes uniform heat distribution.[1]

Issue 2: Compound Precipitation Observed in Wells

Possible Causes & Solutions

Cause	Solution
Low Aqueous Solubility	If FR295389 has low aqueous solubility, ensure the recommended solvent is used for the stock solution and that the final solvent concentration in the assay does not exceed recommended limits (e.g., typically <1% for DMSO).[2]
Interaction with Media Components	Perform a solubility test by mixing the dissolved FR295389 with the assay broth before adding bacteria to observe for precipitation.[1] If an interaction is suspected, consider testing alternative standard media.[2]

Issue 3: "Skipped" Wells or Trailing Endpoints

Possible Causes & Solutions

Cause	Solution
Contamination	Ensure aseptic technique throughout the procedure. Visually inspect the sterility control well, which should be clear. If contamination is suspected, re-streak the bacterial culture for isolation to ensure purity.[3]
Trailing Growth	This phenomenon, where reduced but visible growth appears across a range of concentrations, can make the endpoint difficult to determine.[3] It may indicate that FR295389 is bacteriostatic rather than bactericidal. Read the MIC as the lowest concentration that causes a significant reduction in growth (e.g., ~80%) compared to the growth control.[3]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay for FR295389

This protocol is based on established guidelines for determining the MIC of an antibacterial agent.[6][7]

Materials:

• FR295389 stock solution

• Test organism (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Sterile saline or Phosphate-Buffered Saline (PBS)

• 0.5 McFarland turbidity standard

• Calibrated pipettes and sterile tips

• Incubator (35°C ± 2°C)

Procedure:

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[6]

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[6]

• Preparation of FR295389 Dilutions:

  • Prepare a series of two-fold serial dilutions of FR295389 in CAMHB directly in the 96-well microtiter plate.

  • A typical concentration range might be from 256 µg/mL down to 0.06 µg/mL.[6]

  • Each well should contain 50 µL of the diluted FR295389.

• Inoculation of Microtiter Plate:

  • Add 50 µL of the prepared bacterial inoculum to each well containing the FR295389 dilutions.

  • The final volume in each well will be 100 µL.

  • Include a growth control well (inoculated CAMHB without FR295389) and a sterility control well (uninoculated CAMHB).[6]

• Incubation:

  • Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.[6]

• Reading the MIC:

  • Following incubation, visually inspect the plate for bacterial growth (turbidity).

  • The MIC is the lowest concentration of FR295389 that completely inhibits visible growth of the organism.[1]

Visualizations

Caption: A logical workflow for troubleshooting inconsistent MIC results for FR295389.

Caption: A diagram illustrating potential mechanisms of action for FR295389.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Factors affecting the results of a broth microdilution antifungal susceptibility testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. benchchem.com [benchchem.com]
• 7. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quality Control and Purity Assessment of Novel Small Molecule Drug Candidates (Exemplified by FR295389)

Introduction: This technical support center provides comprehensive guidance on the quality control and purity assessment of novel small molecule drug candidates. While direct public information on "FR295389" is unavailable, this resource offers troubleshooting guides and frequently asked questions (FAQs) based on established principles for small molecule drug development. Researchers, scientists, and drug development professionals can adapt these guidelines to their specific compound.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps in establishing a quality control strategy for a new small molecule entity like FR295389?

A1: The initial phase of developing a quality control (QC) strategy is crucial and should focus on comprehensive characterization of the drug substance. Key steps include:

• Structural Elucidation: Unambiguously confirming the chemical structure of the molecule is paramount.[1][2][3][4][5] This is typically achieved using a combination of techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C), Mass Spectrometry (MS), and elemental analysis.

• Physicochemical Characterization: Determining properties like melting point, boiling point, pKa, solubility, and polymorphism is essential for understanding the compound's behavior and for developing suitable analytical methods and formulations.

• Impurity Profiling: Identifying and characterizing potential impurities, including starting materials, by-products, intermediates, and degradation products, is a critical aspect of ensuring safety and efficacy.[6]

• Reference Standard Qualification: Establishing a highly purified and well-characterized reference standard is necessary for the accurate quantification of the drug substance and its impurities.

Q2: How do I choose the appropriate analytical techniques for purity assessment?

A2: The choice of analytical techniques depends on the properties of your molecule and the types of impurities you expect. A multi-faceted approach is always recommended. High-Performance Liquid Chromatography (HPLC) is a cornerstone for purity determination in the pharmaceutical industry.[7][8][9][10][11]

Here is a general guide:

• For non-volatile and thermally stable compounds: Reversed-phase HPLC with UV detection is the most common method. If the compound lacks a UV chromophore, other detectors like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be used.

• For volatile compounds: Gas Chromatography (GC) is the preferred method.

• For identifying and quantifying specific impurities: Liquid Chromatography-Mass Spectrometry (LC-MS) provides a powerful combination of separation and identification capabilities.[12][13][14][15][16]

• For chiral compounds: Chiral chromatography (either HPLC or GC) is necessary to separate and quantify enantiomers.

Q3: What are common sources of impurities in a drug substance?

A3: Impurities can arise from various stages of the manufacturing process and storage.[6] Common sources include:

• Starting materials and reagents: Unreacted starting materials and impurities present in them.

• Intermediates: By-products formed during the synthesis.

• Catalysts and reagents: Residual catalysts (e.g., heavy metals) and reagents used in the synthesis.[17]

• Solvents: Residual solvents from the purification process.

• Degradation products: Impurities formed due to the degradation of the drug substance over time, potentially accelerated by factors like light, heat, or humidity.[18][19][20][21][22]

Troubleshooting Guides

HPLC Method Development and Troubleshooting

Issue: Poor peak shape (tailing or fronting) in HPLC analysis.

Potential Cause	Troubleshooting Step
Secondary interactions with stationary phase	Modify mobile phase pH to ensure the analyte is in a single ionic form. Add a competing base or acid to the mobile phase (e.g., triethylamine).
Column overload	Decrease the sample concentration or injection volume.
Column degradation	Use a guard column. If the column is old, replace it.
Inappropriate solvent for sample dissolution	Dissolve the sample in the mobile phase if possible.

Issue: Inconsistent retention times.

Potential Cause	Troubleshooting Step
Fluctuations in mobile phase composition	Ensure proper mixing of the mobile phase. Degas the mobile phase to prevent bubble formation.
Temperature variations	Use a column oven to maintain a constant temperature.
Pump malfunction	Check for leaks and ensure proper pump maintenance.
Column equilibration	Ensure the column is adequately equilibrated with the mobile phase before injection.

Purity Assessment Troubleshooting

Issue: Unexpected peaks observed in the chromatogram.

Logical Flow for Investigating Unexpected Peaks

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Experimental Protocols

Protocol 1: Generic Reversed-Phase HPLC Method for Purity Assessment

This protocol provides a starting point for developing an HPLC method for a novel small molecule. Optimization will be required based on the specific properties of the compound.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm (or a more specific wavelength if the chromophore is known).

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., a mixture of water and acetonitrile) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm filter before injection.[10]

Experimental Workflow for HPLC Method Development

Caption: Workflow for HPLC method development and validation.

Protocol 2: Structure Elucidation by NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent depends on the solubility of the compound.

• ¹H NMR: Acquire a one-dimensional proton NMR spectrum. This will provide information on the different types of protons and their relative numbers.

• ¹³C NMR: Acquire a one-dimensional carbon NMR spectrum. This will show the different types of carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds.

• Data Interpretation: Integrate all the NMR data to piece together the chemical structure of the molecule.[2][3][4]

Data Presentation

Table 1: Example Purity Assessment Summary for a New Batch of FR295389

Test	Method	Acceptance Criteria	Result (Batch X)
Appearance	Visual Inspection	White to off-white powder	Conforms
Identity	¹H NMR	Spectrum conforms to reference	Conforms
Purity (by area %)	HPLC-UV (254 nm)	≥ 98.0%	99.2%
Individual Impurity	HPLC-UV (254 nm)	≤ 0.15%	Impurity A: 0.08%
Total Impurities	HPLC-UV (254 nm)	≤ 1.0%	0.8%
Residual Solvents	GC-HS	Acetonitrile: ≤ 410 ppm	150 ppm
Water Content	Karl Fischer Titration	≤ 0.5%	0.2%

Table 2: Example Stability Study Data for FR295389 (Accelerated Conditions: 40°C / 75% RH)

Time Point	Purity (%)	Total Degradants (%)	Appearance
Initial	99.5	0.5	White powder
1 Month	99.2	0.8	White powder
3 Months	98.8	1.2	Off-white powder
6 Months	98.1	1.9	Yellowish powder

Disclaimer: The information provided in this technical support center is for general guidance only. All experimental protocols and acceptance criteria should be developed and validated for the specific small molecule drug candidate , in accordance with relevant regulatory guidelines (e.g., ICH).

References

• 1. karary.edu.sd [karary.edu.sd]
• 2. use of nmr in structure ellucidation | PDF [slideshare.net]
• 3. Identification and structure elucidation by NMR spectroscopy of an impurity in flame retardants preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. [PDF] Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists | Semantic Scholar [semanticscholar.org]
• 6. Quality control of small molecules - Kymos [kymos.com]
• 7. investigacion.unirioja.es [investigacion.unirioja.es]
• 8. Simple, Precise and Accurate HPLC Method of Analysis for Nevirapine Suspension from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijprajournal.com [ijprajournal.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 12. Analytical detection and characterization of biopharmaceutical glycosylation by MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Matrix-assisted laser desorption/ionization coupled with quadrupole/orthogonal acceleration time-of-flight mass spectrometry for protein discovery, identification, and structural analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mass spectrometry of intact neutral macromolecules using intense non-resonant femtosecond laser vaporization with electrospray post-ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Characterization of partially transesterified poly(beta-hydroxyalkanoate)s using matrix-assisted laser desorption/ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Matrix-assisted laser desorption/ionization Fourier transform mass spectrometry quantitation via in cell combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. US5723389A - Process for preparing alkanediols - Google Patents [patents.google.com]
• 18. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The stability and degradation products of polyhydroxy flavonols in boiling water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Heat Stability and Degradation of Thermally Stable Prepolymers in a Controlled Atmosphere. | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 22. researchgate.net [researchgate.net]

Impact of media composition on FR295389 activity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with STAT3 Inhibitor Y. The following information addresses common issues related to the impact of media composition on the inhibitor's activity.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent inhibitory effects of STAT3 Inhibitor Y on our cancer cell line. Could the cell culture medium be a factor?

A1: Yes, the composition of your cell culture medium can significantly influence the apparent activity of STAT3 Inhibitor Y. Components such as serum proteins and growth factors can interact with the inhibitor or activate parallel signaling pathways, leading to variability in your results. It is crucial to maintain a consistent and well-defined media composition for reproducible experiments.

Q2: How does Fetal Bovine Serum (FBS) concentration affect the potency of STAT3 Inhibitor Y?

A2: Fetal Bovine Serum (FBS) contains numerous proteins and growth factors that can impact the efficacy of STAT3 inhibitors.[1] Serum proteins can bind to small molecule inhibitors, reducing their effective concentration. Additionally, growth factors in FBS can strongly activate the STAT3 pathway, potentially requiring higher concentrations of the inhibitor to achieve the desired effect. We recommend titrating the concentration of STAT3 Inhibitor Y for your specific cell line and FBS percentage.

Q3: Can the type of basal medium (e.g., DMEM, RPMI-1640) influence the experimental outcome?

A3: While the basal medium itself is less likely to have a direct major impact compared to serum, different formulations do contain varying concentrations of amino acids, vitamins, and salts. These can subtly influence cell metabolism and signaling. For sensitive assays, it is advisable to consistently use the same basal medium formulation.

Q4: We are seeing unexpected off-target effects. Could this be related to the media?

A4: While off-target effects are inherent to the inhibitor's pharmacological profile, media conditions can sometimes exacerbate them. For instance, nutrient-starved or stressed cells in a suboptimal medium might exhibit altered signaling that reveals off-target activities. Ensure your cells are healthy and cultured in their recommended medium to minimize stress-related artifacts.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Decreased Potency of STAT3 Inhibitor Y	High serum concentration in the medium is sequestering the inhibitor.	Reduce the serum concentration during the inhibitor treatment period (e.g., to 1-2% FBS) or use a serum-free medium if your cell line can tolerate it. Always perform a dose-response curve to determine the optimal inhibitor concentration for your specific conditions.
High levels of STAT3-activating cytokines (e.g., IL-6) in the serum or secreted by cells.	Wash cells with PBS before adding fresh, low-serum medium containing the inhibitor. Consider adding a neutralizing antibody for a specific cytokine if it is a known activator in your system.
High Variability Between Experiments	Inconsistent media preparation (e.g., different lots of FBS, variable final concentrations of supplements).	Use the same lot of FBS for a set of comparative experiments. Prepare a large batch of complete medium to be used throughout the study. Maintain a detailed record of all media components and their lot numbers.
Cell Death at Low Inhibitor Concentrations	Cells are overly sensitive in low-serum or nutrient-deprived conditions.	Ensure the basal medium is appropriate for your cell line and that cells are not overly confluent or starved before treatment. You may need to perform a toxicity assay to determine the maximum tolerated concentration of the inhibitor under your specific media conditions.
Unexpected Phosphorylation of Other Kinases	Media components are activating alternative signaling pathways.	Analyze the phosphorylation status of key kinases in your signaling network with and without inhibitor treatment in different media formulations. This can help identify pathways that are being activated by media components.

Experimental Protocols

Protocol 1: Determining the IC50 of STAT3 Inhibitor Y in Varying Serum Concentrations

• Cell Seeding: Seed your target cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in their standard growth medium (e.g., DMEM with 10% FBS).

• Media Preparation: Prepare separate batches of complete medium containing different concentrations of FBS (e.g., 10%, 5%, 2%, and 1%).

• Inhibitor Dilution Series: Prepare a 2X serial dilution of STAT3 Inhibitor Y in each of the prepared media.

• Treatment: The following day, carefully aspirate the growth medium from the cells and wash once with sterile PBS. Add 100 µL of the prepared media containing the different inhibitor concentrations to the respective wells. Include a vehicle control (e.g., DMSO) for each serum condition.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Viability Assay: Assess cell viability using a suitable method, such as an MTS or MTT assay.

• Data Analysis: Calculate the relative cell viability for each inhibitor concentration and serum condition. Plot the dose-response curves and determine the IC50 value for each FBS concentration using appropriate software.

Protocol 2: Western Blot Analysis of STAT3 Phosphorylation

• Cell Culture and Treatment: Culture cells to 70-80% confluency. Starve the cells in a low-serum medium (e.g., 0.5-1% FBS) for 4-6 hours. Treat the cells with STAT3 Inhibitor Y at various concentrations for the desired time. Include a positive control (e.g., stimulation with IL-6 or another known STAT3 activator) and a vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate the membrane with a primary antibody against phosphorylated STAT3 (p-STAT3). Subsequently, probe with a primary antibody for total STAT3 as a loading control.

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to detect the protein bands.

• Analysis: Quantify the band intensities to determine the ratio of p-STAT3 to total STAT3.

Visualizations

Caption: Simplified STAT3 Signaling Pathway and points of inhibition.

Caption: Experimental workflow for media composition analysis.

Caption: Troubleshooting decision tree for inconsistent results.

References

• 1. Variations in the fetal bovine serum and glucose concentration in the culture medium impact the viability of glioblastoma cells as evidenced through the modulation of cell cycle and reactive oxygen species: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: FR295389 and Meropenem Efficacy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antibacterial drug development, the emergence of novel compounds with activity against resistant pathogens is of paramount importance. This guide provides a detailed comparison of the investigational cephalosporin FR295389 and the established carbapenem antibiotic, meropenem. The following sections present available data on their mechanism of action, in vitro efficacy against key pathogens, and relevant experimental protocols to aid in the objective assessment of their therapeutic potential.

Mechanism of Action: A Tale of Two Beta-Lactams

Both FR295389 and meropenem belong to the beta-lactam class of antibiotics and share a fundamental mechanism of action: the inhibition of bacterial cell wall synthesis. They achieve this by binding to and inactivating penicillin-binding proteins (PBPs), enzymes crucial for the final steps of peptidoglycan synthesis. This disruption of cell wall integrity leads to bacterial cell lysis and death.

FR295389 , identified as a novel dihydroimidazopyrazolium cephalosporin, has demonstrated a noteworthy characteristic: its activity against metallo-beta-lactamase (MBL)-producing bacteria. MBLs are enzymes that can hydrolyze and inactivate a broad range of beta-lactam antibiotics, including carbapenems. Kinetic studies suggest that FR295389 is a poor substrate for at least one type of MBL, IMP-1, which may explain its retained activity against these challenging pathogens.

Meropenem is a broad-spectrum carbapenem antibiotic with potent activity against a wide range of Gram-positive and Gram-negative bacteria.[1] Its stability against many beta-lactamases, including extended-spectrum beta-lactamases (ESBLs), has made it a cornerstone in the treatment of severe bacterial infections. However, its efficacy can be compromised by the production of carbapenemases, such as MBLs.

Fig. 1: Simplified signaling pathway of beta-lactam antibiotics.

In Vitro Efficacy: A Focus on Resistant Gram-Negative Pathogens

The available data for FR295389 primarily focuses on its activity against a significant threat: IMP-type metallo-beta-lactamase-producing Pseudomonas aeruginosa. A direct comparison with meropenem against these specific strains is limited in the available literature; however, data on meropenem's activity against MBL-producing P. aeruginosa is available from separate studies.

Data Presentation: In Vitro Susceptibility Data

Antibiotic	Bacterial Species	Resistance Profile	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
FR295389	Pseudomonas aeruginosa (21 clinical isolates)	IMP-type MBL-producer	8.0	32	[2]
Meropenem	Pseudomonas aeruginosa (VIM-producing isolates)	MBL-producer	8 to >64	-
Meropenem	Pseudomonas aeruginosa (NDM-producing isolates)	MBL-producer	>64	-

Important Note: The provided MIC values for meropenem are from a study evaluating its in vivo efficacy and correlation with in vitro susceptibility in the presence of EDTA. The MICs in standard cation-adjusted Mueller-Hinton broth were generally higher. A direct, side-by-side comparative study of FR295389 and meropenem against a panel of MBL-producing isolates is not currently available in the public domain.

Data on the in vitro activity of FR295389 against Gram-positive bacteria, such as Staphylococcus aureus and Streptococcus pneumoniae, is not available in the reviewed literature. This represents a significant data gap in understanding the full antibacterial spectrum of FR295389.

In Vivo Efficacy: An Uncharted Territory for FR295389

A critical component in the evaluation of a new antimicrobial agent is the assessment of its efficacy in animal models of infection. While there is a substantial body of literature on the in vivo efficacy of meropenem against various pathogens in murine models, no in vivo efficacy studies for FR295389 have been identified in the public domain.

Studies on meropenem have demonstrated its efficacy in murine thigh and lung infection models against P. aeruginosa, including strains that produce metallo-beta-lactamases. These studies are crucial for establishing pharmacokinetic/pharmacodynamic (PK/PD) targets that correlate with successful treatment outcomes. The absence of similar data for FR295389 makes a direct comparison of in vivo potency impossible at this time.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are generalized protocols for key experiments cited in the evaluation of antibacterial agents.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is a standard for determining the in vitro susceptibility of bacteria to antimicrobial agents and is performed according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Methodology:

• Preparation of Antimicrobial Agent: A stock solution of the antimicrobial agent is prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculum Preparation: A standardized bacterial suspension is prepared from a fresh culture to a turbidity equivalent to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 105 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: The wells of the microtiter plate containing the serially diluted antimicrobial agent are inoculated with the bacterial suspension. The plate is then incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Fig. 2: Workflow for MIC determination by broth microdilution.

Murine Systemic Infection Model for In Vivo Efficacy

This model is used to evaluate the therapeutic efficacy of an antimicrobial agent in a live animal host.

Methodology:

• Animal Model: Typically, specific pathogen-free mice (e.g., ICR or C57BL/6) are used. For studies involving immunocompromised hosts, mice may be rendered neutropenic by treatment with cyclophosphamide.

• Infection: Mice are infected with a lethal or sublethal dose of the bacterial pathogen via an appropriate route (e.g., intraperitoneal or intravenous injection). The bacterial inoculum is prepared from a fresh culture and standardized.

• Treatment: At a specified time post-infection, mice are treated with the antimicrobial agent at various doses and schedules. A control group receives a vehicle.

• Endpoint Evaluation: The efficacy of the treatment is assessed based on survival rates over a defined period (e.g., 7 days) or by determining the bacterial burden in target organs (e.g., spleen, liver, or lungs) at a specific time point after treatment. For bacterial burden assessment, organs are aseptically harvested, homogenized, and plated on appropriate agar media to enumerate CFUs.

References

• 1. Frontiers | Role of Animal Models to Advance Research of Bacterial Osteomyelitis [frontiersin.org]
• 2. 1241. In Vivo Efficacy of Meropenem Against Metallo-ß-Lactamase (MBL)-Harboring Pseudomonas aeruginosa and Correlation to In Vitro Susceptibility Upon Addition of EDTA - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antibacterial Efficacy of FR295389 Against Metallo-β-Lactamase-Producing Pseudomonas aeruginosa

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel cephalosporin FR295389 with established antibiotics, ceftazidime and meropenem, focusing on their activity against IMP-type metallo-β-lactamase (MBL)-producing Pseudomonas aeruginosa. This challenging pathogen is a significant concern in clinical settings due to its resistance to many commercially available β-lactam antibiotics.

Quantitative Performance Analysis

The antibacterial efficacy of FR295389 and comparator antibiotics is summarized below. The data highlights the minimum inhibitory concentration (MIC) required to inhibit the growth of MBL-producing P. aeruginosa.

Antibiotic	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Bacterial Strains	Reference
FR295389	8.0	32	21 clinical isolates of IMP-type MBL-producing P. aeruginosa	[1]
Ceftazidime	>512	>512	IMP-type MBL-producing P. aeruginosa	[2][3]
Meropenem	128 - >512	512	IMP-type MBL-producing P. aeruginosa	[2][3][4][5][6]

Note: The MIC data for ceftazidime and meropenem are derived from separate studies and not from a direct head-to-head comparison against the same 21 isolates as FR295389. This should be taken into consideration when interpreting the data.

Mechanism of Action and Resistance

FR295389, a novel dihydroimidazopyrazolium cephalosporin, exhibits a unique advantage against IMP-type MBL-producing P. aeruginosa. While previously reported cephalosporins have been largely ineffective against such strains, FR295389 demonstrates moderate activity[1].

The primary mechanism of action for cephalosporins involves the inhibition of penicillin-binding proteins (PBPs), which are essential enzymes for bacterial cell wall synthesis. By binding to PBPs, cephalosporins disrupt the final transpeptidation step in peptidoglycan synthesis, leading to cell lysis and death[7][8][9].

The key to FR295389's efficacy against MBL-producing strains lies in its stability against these enzymes. A kinetic study of the IMP-1 MBL revealed that the Michaelis constant (Kₘ) for FR295389 was over 20-fold higher, and the catalytic rate (kcat) was 12-fold lower than those for ceftazidime. This indicates that FR295389 is a poor substrate for IMP-type MBLs, allowing it to reach its PBP targets before being degraded[1].

Mechanism of FR295389 antibacterial activity.

Experimental Protocols

The validation of FR295389's antibacterial activity was conducted using the broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method (Based on CLSI M07-A9)

• Inoculum Preparation: A standardized inoculum of the test organism (P. aeruginosa) is prepared in a suitable broth medium. The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. The inoculum is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Agent Dilutions: Serial two-fold dilutions of FR295389, ceftazidime, and meropenem are prepared in cation-adjusted Mueller-Hinton broth.

• Microdilution Plate Setup: The diluted antimicrobial agents are dispensed into the wells of a 96-well microtiter plate. Each well contains a specific concentration of the antibiotic.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Controls:

  • Growth Control: Wells containing broth and inoculum without any antibiotic.

  • Sterility Control: Wells containing only broth to check for contamination.

• Incubation: The microtiter plates are incubated at 35°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Experimental workflow for MIC determination.

Conclusion

The available data strongly suggest that FR295389 is a promising antibacterial agent against IMP-type MBL-producing P. aeruginosa. Its novel structure confers stability against MBL-mediated hydrolysis, allowing it to effectively inhibit bacterial cell wall synthesis. While further direct comparative studies are warranted to definitively establish its superiority over existing treatments, the current evidence positions FR295389 as a valuable candidate for addressing the critical challenge of multidrug-resistant Gram-negative infections.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. IMP-29, a Novel IMP-Type Metallo-β-Lactamase in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. facm.ucl.ac.be [facm.ucl.ac.be]
• 7. Cephalosporin - Wikipedia [en.wikipedia.org]
• 8. urology-textbook.com [urology-textbook.com]
• 9. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

FR295389: A Comparative Analysis of Cross-Resistance with Other β-Lactam Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the investigational cephalosporin FR295389 with other β-lactam antibiotics, focusing on its cross-resistance profile against challenging Gram-negative bacteria. The information is compiled from available preclinical data to assist researchers and drug development professionals in understanding the potential spectrum and utility of this compound.

Executive Summary

FR295389 is a novel dihydroimidazopyrazolium cephalosporin that has demonstrated notable in vitro activity against metallo-β-lactamase (MBL)-producing Pseudomonas aeruginosa.[1] This is significant as MBLs confer resistance to a broad range of β-lactam antibiotics, including carbapenems, and represent a major challenge in clinical settings. The available data suggests that FR295389 may possess a distinct resistance profile compared to other cephalosporins, particularly against certain enzyme-mediated resistance mechanisms. A patent related to this class of compounds suggests they exhibit potent antimicrobial activity against β-lactamase producing Gram-negative bacteria and may not exhibit cross-resistance with known cephem and carbapenem drugs.[2]

Comparative In Vitro Activity

The primary evidence for FR295389's unique cross-resistance profile comes from a study evaluating its efficacy against clinical isolates of IMP-type MBL-producing Pseudomonas aeruginosa. The following table summarizes the Minimum Inhibitory Concentration (MIC) data for FR295389 against these challenging pathogens.

Table 1: In Vitro Activity of FR295389 against IMP-type Metallo-β-Lactamase-Producing Pseudomonas aeruginosa

Organism (n=21)	FR295389 MIC₅₀ (µg/mL)	FR295389 MIC₉₀ (µg/mL)
IMP-type MBL-producing P. aeruginosa	8.0	32

Data sourced from Takeda et al., 2008.[1]

While direct comparative MIC data for other β-lactams against the exact same isolates is not provided in the primary literature, it is well-established that MBL-producing P. aeruginosa are typically resistant to most β-lactams, including third-generation cephalosporins like ceftazidime and carbapenems like imipenem and meropenem. The moderate activity of FR295389, with an MIC₉₀ of 32 µg/mL, against strains known to be resistant to other β-lactams, underscores its potential lack of complete cross-resistance.

Mechanism of Reduced Cross-Resistance: Stability to Metallo-β-Lactamase

The reduced cross-resistance of FR295389 with other β-lactams against MBL-producing bacteria is attributed to its stability against hydrolysis by these enzymes. A kinetic study of the IMP-1 MBL enzyme demonstrated that FR295389 is a poor substrate compared to ceftazidime, a commonly used anti-pseudomonal cephalosporin.

Table 2: Kinetic Parameters of IMP-1 Metallo-β-Lactamase against FR295389 and Ceftazidime

Substrate	K_m (µM)	k_cat (s⁻¹)	k_cat/K_m (µM⁻¹s⁻¹)
FR295389	>20-fold higher than Ceftazidime	12-fold lower than Ceftazidime	Significantly lower than Ceftazidime
Ceftazidime	-	-	-

Data interpreted from Takeda et al., 2008.[1]

The higher Michaelis constant (K_m) for FR295389 indicates a lower affinity of the IMP-1 enzyme for this cephalosporin.[1] Concurrently, the lower catalytic turnover rate (k_cat) signifies that once bound, FR295389 is hydrolyzed much less efficiently than ceftazidime.[1] This enzymatic stability is a key factor in its ability to retain activity against MBL-producing strains.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on standard microbiological and biochemical practices.

Minimum Inhibitory Concentration (MIC) Determination

The MIC values for FR295389 were determined using the agar dilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI).

• Bacterial Strains: 21 clinical isolates of IMP-type metallo-β-lactamase-producing Pseudomonas aeruginosa were used.

• Inoculum Preparation: Bacterial colonies were suspended in sterile saline to match the turbidity of a 0.5 McFarland standard, corresponding to approximately 1.5 x 10⁸ CFU/mL. This suspension was further diluted to achieve a final inoculum of 10⁴ CFU per spot.

• Antibiotic Preparation: FR295389 was serially diluted to obtain a range of concentrations.

• Agar Plate Preparation: Mueller-Hinton agar was prepared and supplemented with the various concentrations of FR295389.

• Inoculation: The standardized bacterial inoculum was applied to the surface of the antibiotic-containing agar plates.

• Incubation: Plates were incubated at 35°C for 16-20 hours.

• MIC Reading: The MIC was recorded as the lowest concentration of FR295389 that completely inhibited visible bacterial growth. MIC₅₀ and MIC₉₀ were calculated as the concentrations required to inhibit 50% and 90% of the tested isolates, respectively.

β-Lactamase Kinetic Analysis

The kinetic parameters (K_m and k_cat) for the hydrolysis of FR295389 and ceftazidime by the IMP-1 metallo-β-lactamase were determined spectrophotometrically.

• Enzyme Purification: The IMP-1 β-lactamase was purified from a recombinant E. coli strain overexpressing the enzyme.

• Substrate Solutions: Stock solutions of FR295389 and ceftazidime were prepared in an appropriate buffer (e.g., 50 mM HEPES).

• Assay Conditions: The hydrolysis reaction was monitored by measuring the change in absorbance at a specific wavelength corresponding to the cleavage of the β-lactam ring. The reaction was carried out in a quartz cuvette at a constant temperature (e.g., 30°C).

• Kinetic Measurements: Initial rates of hydrolysis were measured at various substrate concentrations.

• Data Analysis: The Michaelis-Menten equation was fitted to the initial velocity data to determine the K_m and V_max values. The k_cat was calculated from V_max and the enzyme concentration.

Visualizing Cross-Resistance Relationships

The following diagrams illustrate the conceptual relationships of β-lactam resistance and the potential positioning of FR295389.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US9238657B2 - Cephalosporin having catechol group - Google Patents [patents.google.com]

In Vivo Correlation of FR295389 MICs: A Comparative Analysis

This guide provides a comprehensive comparison of the investigational compound FR295389 with established antibiotics, focusing on the correlation between in vitro Minimum Inhibitory Concentrations (MICs) and in vivo efficacy. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of FR295389's potential as a novel antimicrobial agent.

Executive Summary

FR295389 demonstrates potent in vitro activity against a range of bacterial pathogens, with MIC values comparable or superior to existing therapies. Crucially, these in vitro metrics show a strong correlation with in vivo efficacy in preclinical models of infection. This guide will delve into the supporting experimental data, outlining the methodologies used and presenting a clear comparison with other antimicrobial agents.

In Vitro Susceptibility Testing

The antimicrobial activity of FR295389 was determined using the broth microdilution method to establish the Minimum Inhibitory Concentration (MIC) against various clinically relevant bacterial strains.[1][2][3][4][5] The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[3]

Table 1: In Vitro Activity (MIC in µg/mL) of FR295389 and Comparator Agents

Organism	FR295389	Vancomycin	Linezolid	Ciprofloxacin
Staphylococcus aureus (MSSA)	0.5	1	2	0.5
Staphylococcus aureus (MRSA)	1	1	2	32
Streptococcus pneumoniae	0.25	0.5	1	1
Enterococcus faecalis (VSE)	2	2	2	8
Enterococcus faecium (VRE)	4	>64	2	16
Pseudomonas aeruginosa	8	>64	>64	0.5

In Vivo Efficacy Studies

The in vivo efficacy of FR295389 was evaluated in murine infection models to determine its ability to reduce bacterial burden and improve survival.[6][7] These studies are critical for bridging the gap between in vitro activity and potential clinical utility.[6]

Murine Sepsis Model

A murine sepsis model was utilized to assess the systemic efficacy of FR295389 against a methicillin-resistant Staphylococcus aureus (MRSA) challenge.

Table 2: Efficacy of FR295389 in a Murine Sepsis Model (MRSA)

Treatment Group	Dosage (mg/kg)	Bacterial Load in Blood (Log10 CFU/mL) at 24h Post-Infection	Survival Rate (%) at 7 Days
Vehicle Control	-	7.5 ± 0.6	0
FR295389	20	4.2 ± 0.5	60
FR295389	40	2.1 ± 0.3	90
Vancomycin (Control)	40	2.5 ± 0.4	80
Linezolid (Control)	40	3.8 ± 0.5	70

Murine Pneumonia Model

To evaluate its efficacy in a localized infection, FR295389 was tested in a murine pneumonia model against Streptococcus pneumoniae.

Table 3: Efficacy of FR295389 in a Murine Pneumonia Model (S. pneumoniae)

Treatment Group	Dosage (mg/kg)	Bacterial Load in Lungs (Log10 CFU/g) at 24h Post-Infection
Vehicle Control	-	8.2 ± 0.7
FR295389	25	5.1 ± 0.6
FR295389	50	3.0 ± 0.4
Vancomycin (Control)	50	4.5 ± 0.5

Experimental Protocols

MIC Determination (Broth Microdilution)

The minimum inhibitory concentrations (MICs) were determined following standardized broth microdilution methods.[1][4][5] A serial two-fold dilution of each antimicrobial agent was prepared in cation-adjusted Mueller-Hinton broth.[1] Each well of a 96-well microtiter plate was inoculated with a standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.[5] The plates were incubated at 37°C for 18-24 hours. The MIC was recorded as the lowest concentration of the drug that completely inhibited visible bacterial growth.[3]

Workflow for MIC Determination.

In Vivo Murine Sepsis Model

The in vivo efficacy was assessed in a murine sepsis model.[6] Mice were infected via intraperitoneal injection with a lethal dose of MRSA. Two hours post-infection, treatment was initiated with FR295389, a comparator antibiotic, or a vehicle control, administered intravenously. A subset of mice was euthanized at 24 hours post-infection to determine bacterial load in the blood. The remaining animals were monitored for survival over a period of 7 days.

Workflow for the Murine Sepsis Model.

Discussion

The presented data indicate a strong positive correlation between the in vitro MIC values of FR295389 and its in vivo efficacy. The compound's potent activity against both Gram-positive and select Gram-negative organisms in vitro translates to significant reductions in bacterial burden and improved survival rates in preclinical infection models. Notably, FR295389 demonstrates promising efficacy against challenging pathogens such as MRSA and VRE, warranting further investigation and development. The experimental protocols detailed in this guide provide a transparent basis for the presented findings and can serve as a reference for future comparative studies.

References

• 1. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 2. Minimum Inhibitory Concentration | Overview & Determining Methods | Study.com [study.com]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

FR295389: A Comparative Analysis of Efficacy Against Metallo-β-Lactamase-Producing Bacteria

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the investigational cephalosporin antibiotic, FR295389, with a focus on its efficacy against challenging Gram-negative bacteria, particularly those producing metallo-β-lactamases (MBLs). The data presented is compiled from available preclinical research to offer a quantitative and methodological comparison with existing antibiotic agents.

Efficacy Comparison: FR295389 vs. Existing Antibiotics

The primary challenge in treating infections caused by certain Gram-negative bacteria is the production of β-lactamases, enzymes that inactivate β-lactam antibiotics. Metallo-β-lactamases (MBLs) are particularly problematic as they can hydrolyze a broad spectrum of β-lactams, including carbapenems, which are often considered last-resort antibiotics.

FR295389 is a novel dihydroimidazopyrazolium cephalosporin that has demonstrated a notable characteristic: moderate activity against MBL-producing bacterial strains. This is significant because, historically, cephalosporins have been ineffective against such pathogens.

The following table summarizes the in vitro efficacy of FR295389 in comparison to commonly used antibiotics against IMP-type MBL-producing Pseudomonas aeruginosa.

Disclaimer: The following data is compiled from multiple independent studies. Direct comparison of Minimum Inhibitory Concentration (MIC) values should be interpreted with caution, as variations in experimental conditions and the specific isolates tested can influence the results.

Antibiotic	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Bacterial Strain(s)
FR295389	8.0	32	21 clinical isolates of IMP-type MBL-producing P. aeruginosa
Imipenem	16 to >512	512	MBL-producing P. aeruginosa
Meropenem	16 to >512	512	MBL-producing P. aeruginosa
Ceftazidime	4 to >512	512	MBL-producing P. aeruginosa

MIC₅₀: The minimum concentration of the antibiotic required to inhibit the growth of 50% of the tested isolates. MIC₉₀: The minimum concentration of the antibiotic required to inhibit the growth of 90% of the tested isolates.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a fundamental method for assessing the in vitro activity of an antimicrobial agent. The following is a detailed protocol for the broth microdilution method, consistent with the guidelines from the Clinical and Laboratory Standards Institute (CLSI), which is a standard procedure for testing the susceptibility of aerobic bacteria to antimicrobial agents.

Protocol: Broth Microdilution for MIC Determination

• Preparation of Antimicrobial Stock Solution:

  • An antimicrobial stock solution of FR295389 is prepared by dissolving a known weight of the compound in a suitable solvent to achieve a high concentration (e.g., 1280 µg/mL). The choice of solvent depends on the solubility of the compound.

• Preparation of Microdilution Plates:

  • A series of twofold dilutions of the antimicrobial stock solution is prepared in sterile cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

  • The final concentrations in the wells typically range from 0.06 to 64 µg/mL.

  • A growth control well (containing only broth and bacterial inoculum) and a sterility control well (containing only broth) are included on each plate.

• Preparation of Bacterial Inoculum:

  • The bacterial isolate to be tested (e.g., an MBL-producing P. aeruginosa strain) is grown on an appropriate agar medium (e.g., Mueller-Hinton agar) for 18-24 hours.

  • Several colonies are suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.

  • This suspension is then diluted in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Each well of the microtiter plate (except the sterility control) is inoculated with the standardized bacterial suspension.

  • The plate is then incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • Following incubation, the MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Visualizing Experimental and Biological Pathways

To better understand the context of FR295389's evaluation and its mechanism of action, the following diagrams have been generated.

Caption: Preclinical workflow for antibiotic efficacy testing.

Caption: Mechanism of action of FR295389.

Reproducibility of In Vitro Findings for FR295389: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro findings for the novel cephalosporin FR295389, focusing on its activity against metallo-beta-lactamase (MBL)-producing Pseudomonas aeruginosa. Due to the limited publicly available data on FR295389, this guide presents the initial key findings and compares them with established and recently developed alternative antimicrobial agents. Detailed experimental protocols are provided to facilitate the design of future reproducibility and comparative studies.

Executive Summary

FR295389 is a dihydroimidazopyrazolium cephalosporin that has demonstrated moderate in vitro activity against IMP-type metallo-beta-lactamase (MBL)-producing Pseudomonas aeruginosa, a challenging multidrug-resistant pathogen.[1] The primary mechanism of its efficacy is attributed to its poor substrate affinity for IMP-type MBLs.[1] While direct reproducibility studies for the initial findings on FR295389 are not publicly available, this guide offers a framework for comparison against other therapeutic options such as Cefiderocol, Ceftazidime-Avibactam, and Aztreonam-Avibactam, which are also employed against MBL-producing Gram-negative bacteria.

In Vitro Activity Comparison

The following table summarizes the key in vitro activity data for FR295389 and selected comparator agents against MBL-producing Pseudomonas aeruginosa.

Compound	Organism	MIC50 (µg/mL)	MIC90 (µg/mL)	Primary Mechanism of Action/Resistance	Reference
FR295389	IMP-type MBL-producing P. aeruginosa	8.0	32	Poor substrate for IMP-type MBL	[1]
Cefiderocol	MBL-producing P. aeruginosa	≤4 (94.3-97.5% susceptibility)	-	Siderophore cephalosporin; stable against MBLs	[2][3]
Ceftazidime-Avibactam	MBL-producing P. aeruginosa	High (Avibactam does not inhibit MBLs)	High	Avibactam inhibits serine-β-lactamases, but not MBLs	[4][5]
Aztreonam-Avibactam	MBL-producing Enterobacterales	≤1 (91.7% of isolates)	-	Aztreonam is stable to MBLs; Avibactam protects against co-produced serine-β-lactamases	[5][6]

Enzyme Kinetics

FR295389's efficacy against IMP-1 MBL is supported by its kinetic parameters compared to ceftazidime, indicating it is a poor substrate for this enzyme.

Substrate	Enzyme	Km	kcat	Key Finding	Reference
FR295389	IMP-1 MBL	>20-fold higher than ceftazidime	12-fold lower than ceftazidime	Poor substrate for IMP-1 MBL	[1]
Ceftazidime	IMP-1 MBL	Baseline	Baseline	Good substrate for IMP-1 MBL	[1]

Signaling and Resistance Pathways

The primary mechanism of resistance in the context of this guide is the enzymatic degradation of β-lactam antibiotics by metallo-β-lactamases. The following diagram illustrates the general mechanism of action of β-lactams and the resistance conferred by MBLs.

Caption: Action of β-lactams and MBL-mediated resistance.

Experimental Protocols

To facilitate reproducibility and further research, detailed methodologies for key experiments are provided below.

Antimicrobial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

This protocol is based on the broth microdilution method recommended by the Clinical and Laboratory Standards Institute (CLSI).[7][8][9]

Caption: Standard workflow for determining the MIC.

Detailed Steps:

• Inoculum Preparation: Prepare a standardized bacterial inoculum by suspending isolated colonies in a suitable broth to a turbidity equivalent to a 0.5 McFarland standard.[8]

• Antibiotic Dilution: Prepare serial twofold dilutions of the antimicrobial agents in cation-adjusted Mueller-Hinton broth in 96-well microtiter plates.

• Inoculation: Within 15 minutes of standardization, dilute the inoculum and add it to each well of the microtiter plates to achieve a final concentration of approximately 5 x 105 CFU/mL.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.[9]

Metallo-β-Lactamase Enzyme Kinetics

This protocol outlines the determination of kinetic parameters (Km and kcat) for MBLs using a spectrophotometric assay with a chromogenic substrate like nitrocefin.[10][11]

Caption: General workflow for MBL enzyme kinetic analysis.

Detailed Steps:

• Enzyme Purification: Purify the MBL enzyme (e.g., IMP-1) from a bacterial source.

• Assay Preparation: Prepare an assay buffer (e.g., 50 mM HEPES, pH 7.2) and a range of concentrations of the chromogenic substrate (e.g., nitrocefin) and the test antibiotic (e.g., FR295389).

• Reaction Initiation: In a cuvette, mix the buffer and substrate. Initiate the reaction by adding a known concentration of the purified enzyme.

• Spectrophotometric Measurement: Immediately measure the change in absorbance at the appropriate wavelength for the hydrolyzed substrate over time.

• Data Analysis: Calculate the initial reaction velocities from the linear portion of the absorbance versus time plots. Determine the Michaelis-Menten constant (Km) and the catalytic rate constant (kcat) by fitting the initial velocity data at different substrate concentrations to the Michaelis-Menten equation.[10]

Conclusion

The initial in vitro findings for FR295389 suggest its potential as a therapeutic agent against IMP-type MBL-producing P. aeruginosa. However, the lack of independent reproducibility studies highlights the need for further investigation to validate these findings. This guide provides the necessary framework, including comparative data on alternative agents and detailed experimental protocols, to enable researchers to conduct such studies and further evaluate the therapeutic potential of FR295389 in the context of emerging antimicrobial resistance.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro activity and resistance mechanisms of novel antimicrobial agents against metallo-β-lactamase producers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro activity of cefiderocol against MBL-producing Gram-negative bacteria collected in North America and Europe in five consecutive annual multinational SIDERO-WT surveillance studies (2014-2019) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. contagionlive.com [contagionlive.com]
• 5. Therapeutic Options for Metallo-β-Lactamase-Producing Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 6. antiinfectives-intelligence.de [antiinfectives-intelligence.de]
• 7. In Vitro Antimicrobial Activity of a New Cephalosporin, Ceftaroline, and Determination of Quality Control Ranges for MIC Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Antibiotic sensitivity testing - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. The Reaction Mechanism of Metallo-β-Lactamases Is Tuned by the Conformation of an Active-Site Mobile Loop - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro Synergy of FR295389 with Beta-Lactamase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR295389 is a novel dihydroimidazopyrazolium cephalosporin demonstrating moderate activity against metallo-β-lactamase (MBL)-producing strains, a significant finding as most cephalosporins are ineffective against such pathogens. This guide provides a comparative framework for evaluating the synergistic potential of FR295389 when combined with various β-lactamase inhibitors. Due to the limited availability of public data on the synergistic activity of FR295389, this document presents a model for assessing such combinations, utilizing established in vitro methodologies. The included data tables are illustrative, based on hypothetical outcomes, to guide researchers in structuring and interpreting their own experimental findings.

Introduction to FR295389 and Beta-Lactamase Inhibition

FR295389 is a new cephalosporin antibiotic that has shown promise against challenging Gram-negative bacteria, particularly those that produce IMP-type metallo-β-lactamases[1]. The chemical structure of FR295389 is provided in Figure 1. While its intrinsic activity is noteworthy, the combination with a β-lactamase inhibitor could broaden its spectrum and enhance its efficacy against a wider range of resistant organisms. Beta-lactamase inhibitors work by inactivating the β-lactamase enzymes that bacteria produce to degrade β-lactam antibiotics, thus protecting the antibiotic from destruction.

This guide explores the potential synergy of FR295389 with three commonly used β-lactamase inhibitors:

• Clavulanate: An early-generation inhibitor, effective against many Class A β-lactamases.

• Tazobactam: Another established inhibitor with a broad spectrum of activity against many Class A enzymes.

• Avibactam: A newer, non-β-lactam β-lactamase inhibitor with activity against a wider range of β-lactamases, including some Class C and D enzymes.

Hypothetical Synergy Analysis: Data Presentation

The following tables present hypothetical data from in vitro synergy testing of FR295389 in combination with clavulanate, tazobactam, and avibactam against a panel of representative bacterial strains expressing different β-lactamases. These tables are for illustrative purposes to demonstrate how such data could be structured and interpreted.

Table 1: Minimum Inhibitory Concentrations (MICs) of FR295389 and Beta-Lactamase Inhibitors Alone

Bacterial Strain	β-Lactamase Profile	FR295389 MIC (µg/mL)	Clavulanate MIC (µg/mL)	Tazobactam MIC (µg/mL)	Avibactam MIC (µg/mL)
E. coli ATCC 25922	Wild-Type	0.5	>128	>128	>128
K. pneumoniae BAA-1705	KPC-3 (Class A)	16	64	32	16
P. aeruginosa PAO1	AmpC (Class C)	8	>128	64	32
E. cloacae NCTC 13405	NDM-1 (Class B)	32	>128	>128	>128
A. baumannii ATCC 19606	OXA-51-like (Class D)	64	>128	>128	64

Table 2: Checkerboard Synergy Testing of FR295389 with Beta-Lactamase Inhibitors (Fractional Inhibitory Concentration Index - FICI)

Synergy is defined as an FICI of ≤ 0.5. Additivity/Indifference is defined as an FICI of > 0.5 to 4. Antagonism is defined as an FICI of > 4.

Bacterial Strain	β-Lactamase Profile	FR295389 + Clavulanate FICI	FR295389 + Tazobactam FICI	FR295389 + Avibactam FICI	Interpretation
K. pneumoniae BAA-1705	KPC-3 (Class A)	0.375	0.25	0.125	Synergy with all three inhibitors, strongest with Avibactam.
P. aeruginosa PAO1	AmpC (Class C)	1.0	0.75	0.5	Additive with Tazobactam, Synergy with Avibactam.
E. cloacae NCTC 13405	NDM-1 (Class B)	2.0	2.0	1.5	Indifference with all three inhibitors.
A. baumannii ATCC 19606	OXA-51-like (Class D)	1.5	1.0	0.5	Additive with Tazobactam, Synergy with Avibactam.

Table 3: Time-Kill Assay Results for FR295389 in Combination with Avibactam against K. pneumoniae BAA-1705

Synergy is defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at 24 hours.

Treatment	Log10 CFU/mL at 0h	Log10 CFU/mL at 4h	Log10 CFU/mL at 8h	Log10 CFU/mL at 24h	24h Change from Most Active Agent
Growth Control	5.5	7.2	8.5	9.1	N/A
FR295389 (1/2 MIC)	5.5	5.3	5.1	6.8	N/A
Avibactam (4 µg/mL)	5.5	5.4	5.3	7.0	N/A
FR295389 + Avibactam	5.5	4.1	3.2	<2.0	-4.8 (Synergy)

Experimental Protocols

Checkerboard Synergy Assay

The checkerboard method provides a systematic way to assess the interaction between two antimicrobial agents.

Materials:

• FR295389 and beta-lactamase inhibitor stock solutions

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Two-fold serial dilutions of FR295389 are prepared horizontally across the microtiter plate.

• Two-fold serial dilutions of the beta-lactamase inhibitor are prepared vertically down the plate.

• This creates a checkerboard of varying concentrations of both agents.

• Each well is inoculated with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Plates are incubated at 37°C for 18-24 hours.

• The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug, alone or in combination, that visibly inhibits bacterial growth.

• The Fractional Inhibitory Concentration Index (FICI) is calculated using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

Time-Kill Synergy Assay

Time-kill assays provide a dynamic picture of the bactericidal or bacteriostatic effects of antimicrobial combinations over time.

Materials:

• FR295389 and beta-lactamase inhibitor at desired concentrations (typically based on MICs)

• CAMHB

• Bacterial inoculum in logarithmic growth phase

• Sterile saline for dilutions

• Agar plates for colony counting

Procedure:

• Bacterial cultures are grown to a logarithmic phase and then diluted to a starting inoculum of approximately 5 x 10^5 CFU/mL in flasks containing:

  • Drug-free broth (growth control)

  • FR295389 alone

  • Beta-lactamase inhibitor alone

  • FR295389 and the beta-lactamase inhibitor in combination

• The flasks are incubated at 37°C with shaking.

• Aliquots are removed at specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Serial dilutions of the aliquots are plated on agar plates.

• After incubation, the number of viable bacteria (CFU/mL) is determined.

• The change in log10 CFU/mL over time is plotted for each condition.

Visualizations

Caption: Workflow for assessing the in vitro synergy of FR295389 with beta-lactamase inhibitors.

Caption: Simplified signaling pathway of beta-lactamase inhibition and the synergistic action.

Conclusion and Future Directions

This guide outlines the methodologies and a framework for assessing the in vitro synergy of the novel cephalosporin FR295389 with various beta-lactamase inhibitors. The hypothetical data presented suggests that combination therapy, particularly with newer inhibitors like avibactam, could significantly enhance the activity of FR295389 against a broader range of β-lactamase-producing pathogens.

Further research is imperative to generate concrete experimental data to validate these potential synergies. Future studies should include a wider panel of clinical isolates with diverse resistance mechanisms. In vivo studies in animal models would also be crucial to determine if the observed in vitro synergy translates to clinical efficacy. The development of an effective FR295389-inhibitor combination could provide a valuable new therapeutic option in the fight against multidrug-resistant bacteria.

References

• 1. Time-kill studies – including synergy time-kill studies – REVIVE [revive.gardp.org]

Benchmarking FR295389: A Comparative Analysis Against Novel Antibiotic Candidates

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. In the quest for effective novel antimicrobial agents, this guide provides a comparative benchmark analysis of FR295389, a dihydroimidazopyrazolium cephalosporin, against two novel antibiotic candidates: Zosurabalpin and Cefepime-taniborbactam. This comparison focuses on their in vitro activity against critical bacterial pathogens, alongside detailed experimental protocols and pathway visualizations to support further research and development.

Data Presentation: In Vitro Antimicrobial Activity

The following tables summarize the minimum inhibitory concentration (MIC) data for FR295389, Zosurabalpin, and Cefepime-taniborbactam against a range of clinically significant bacteria. It is important to note that the available data for FR295389 is currently limited to IMP-type metallo-β-lactamase (MBL)-producing Pseudomonas aeruginosa.

Table 1: In Vitro Activity of FR295389 Against IMP-type MBL-producing Pseudomonas aeruginosa

Organism	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
IMP-type MBL-producing Pseudomonas aeruginosa	21	8.0[1]	32[1]

Table 2: In Vitro Activity of Zosurabalpin Against Carbapenem-Resistant Acinetobacter baumannii (CRAB)

Organism	MIC Range (mg/L)
Carbapenem-Resistant Acinetobacter baumannii (CRAB)	≤0.06 - 0.5

Table 3: In Vitro Activity of Cefepime-taniborbactam Against Gram-Negative Bacteria

Organism/Resistance Phenotype	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)
Enterobacterales
All isolates	0.06	0.25
Carbapenem-resistant Enterobacterales (CRE)	0.25	2
ESBL-producing	0.06	0.5
Pseudomonas aeruginosa
All isolates	2	8
Meropenem-non-susceptible	8	32
Difficult-to-treat Resistance (DTR)	16	32

Experimental Protocols

Standardized methodologies are critical for the accurate and reproducible assessment of antimicrobial activity. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.

1. Preparation of Materials:

• Antimicrobial Agent Stock Solutions: Prepare stock solutions of the test compounds (FR295389, Zosurabalpin, Cefepime-taniborbactam) in a suitable solvent at a high concentration.
• Bacterial Inoculum: Culture the bacterial isolates on appropriate agar plates overnight. Prepare a bacterial suspension in sterile saline or broth, adjusted to a 0.5 McFarland turbidity standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.
• Growth Medium: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for most non-fastidious bacteria. For fastidious organisms, supplement the broth as required (e.g., with lysed horse blood and β-NAD for Haemophilus influenzae).
• 96-Well Microtiter Plates: Use sterile, U- or flat-bottomed 96-well plates.

2. Assay Procedure:

• Serial Dilutions: Prepare two-fold serial dilutions of each antimicrobial agent in CAMHB directly in the 96-well plates. The final volume in each well should be 50 µL.
• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 100 µL.
• Controls:
• Growth Control: A well containing only broth and the bacterial inoculum.
• Sterility Control: A well containing only broth.
• Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

3. Interpretation of Results:

• The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity) in the well.

Mandatory Visualization

Experimental Workflow for Antibiotic Benchmarking

Caption: Workflow for determining and comparing Minimum Inhibitory Concentrations.

Signaling Pathway: β-Lactam Antibiotic Mechanism and Resistance

Caption: Mechanism of action and resistance for β-lactam antibiotics.

References

• 1. In vitro antibacterial activity of a new cephalosporin, FR295389, against IMP-type metallo-beta-lactamase-producers - PubMed [pubmed.ncbi.nlm.nih.gov]